1,5-Naphthyridine,4-fluoro-

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Structure of 4-Fluoro-1,5-Naphthyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,5-naphthyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The introduction of a fluorine atom to this scaffold can significantly modulate its physicochemical and pharmacological properties, such as metabolic stability, lipophilicity, and binding interactions with biological targets. This technical guide provides a comprehensive overview of the chemical structure, synthesis, and key characteristics of 4-fluoro-1,5-naphthyridine, a key building block for the development of novel therapeutics.

Molecular Structure and Properties

4-Fluoro-1,5-naphthyridine is a bicyclic aromatic compound consisting of two fused pyridine rings with a fluorine atom substituted at the 4-position. The 1,5-naphthyridine ring system is known to be nearly planar.[3][4]

Predicted Physicochemical Properties

Property	Predicted Value
Molecular Formula	C₈H₅FN₂
Molecular Weight	148.14 g/mol
LogP	~1.5
pKa (most basic nitrogen)	~2-3

Synthesis of 4-Fluoro-1,5-Naphthyridine

An alternative, though potentially lower-yielding, approach would be a nucleophilic aromatic substitution (SNAr) on 4-chloro-1,5-naphthyridine. The reactivity of the 1,5-naphthyridine ring system is similar to that of quinolines, where the position corresponding to C-4 is susceptible to nucleophilic attack.[2]

Proposed Synthetic Protocol: Modified Balz-Schiemann Reaction

This protocol is based on the established procedure for the synthesis of 4-fluoropyridine.[5]

Step 1: Diazotization of 4-Amino-1,5-naphthyridine

• In a two-necked round-bottom flask equipped with a magnetic stirrer and a thermometer, charge a 42% aqueous solution of tetrafluoroboric acid (HBF₄).

• Add 4-amino-1,5-naphthyridine to the HBF₄ solution and heat gently to approximately 40 °C to facilitate dissolution.

• Cool the solution in an ice-water bath to 5-7 °C, at which point fine crystals of the 4-(1,5-naphthyridinyl)ammonium tetrafluoroborate salt should precipitate.

• Slowly add a solution of sodium nitrite (NaNO₂) in water to the suspension while vigorously stirring and maintaining the internal temperature between 5-9 °C. The addition rate should be carefully controlled, especially in the latter stages, to manage the exothermic decomposition of the diazonium salt.

• After the complete addition of sodium nitrite, continue stirring the reaction mixture for an additional 30 minutes at 5-10 °C.

• Allow the reaction mixture to warm to room temperature (approximately 25 °C).

Step 2: Thermal Decomposition and Isolation of 4-Fluoro-1,5-naphthyridine

• Gently heat the reaction mixture. The diazonium tetrafluoroborate salt will decompose to yield 4-fluoro-1,5-naphthyridine, nitrogen gas, and boron trifluoride.

• Carefully add the reaction mixture to a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the excess acid.

• Extract the aqueous layer with a suitable organic solvent, such as dichloromethane or ethyl acetate.

• Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude 4-fluoro-1,5-naphthyridine by column chromatography on silica gel or by distillation under reduced pressure.

Caption: Proposed synthesis of 4-fluoro-1,5-naphthyridine.

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to show signals in the aromatic region, with the fluorine atom causing characteristic splitting patterns (coupling constants) for the adjacent protons. The chemical shifts will be influenced by the electron-withdrawing nature of the fluorine and the nitrogen atoms.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will be highly informative. The carbon atom directly bonded to the fluorine (C4) will exhibit a large one-bond carbon-fluorine coupling constant (¹JCF), typically in the range of 240-260 Hz. Smaller two- and three-bond couplings (²JCF and ³JCF) will also be observed for the neighboring carbon atoms.

Mass Spectrometry

The mass spectrum is expected to show a prominent molecular ion peak (M⁺) at m/z = 148. The fragmentation pattern will likely involve the loss of HCN and other characteristic fragments of the naphthyridine ring.[11]

Infrared (IR) Spectroscopy

The IR spectrum will display characteristic absorptions for the aromatic C-H stretching and bending vibrations. A key feature will be the C-F stretching vibration, which is typically observed in the region of 1250-1000 cm⁻¹.[10][12]

Crystal Structure

While the specific crystal structure of 4-fluoro-1,5-naphthyridine has not been reported, studies on related 1,5-naphthyridine derivatives have shown that the bicyclic ring system is essentially planar.[3][4] The introduction of a fluorine atom at the 4-position is not expected to significantly distort this planarity. The C-F bond length is anticipated to be in the typical range for an aryl fluoride (approximately 1.35 Å). The crystal packing will likely be influenced by π-π stacking interactions between the aromatic rings.

Reactivity and Applications in Drug Discovery

The 4-position of the 1,5-naphthyridine ring is analogous to the 4-position of quinoline and is susceptible to nucleophilic aromatic substitution, especially when activated by a good leaving group like fluorine.[2] This reactivity makes 4-fluoro-1,5-naphthyridine a valuable intermediate for the synthesis of more complex derivatives.

The 1,5-naphthyridine scaffold has been identified as a core structure in numerous kinase inhibitors.[13][14][15] The introduction of a fluorine atom can enhance binding affinity to the target protein through favorable interactions with the active site and can also block metabolic pathways, thereby improving the pharmacokinetic profile of a drug candidate.

Caption: Role of 4-fluoro-1,5-naphthyridine in drug discovery.

Conclusion

4-Fluoro-1,5-naphthyridine is a key heterocyclic building block with significant potential in the field of drug discovery. Its synthesis, while not explicitly detailed in the literature, can be confidently approached using established synthetic methodologies. The unique electronic properties conferred by the fluorine atom make this compound and its derivatives highly attractive for the development of novel therapeutics, particularly in the area of kinase inhibition. This guide provides a foundational understanding for researchers to synthesize, characterize, and utilize this important chemical entity in their drug development programs.

References

• Spectroscopic Studies on the Interaction of Naphthyridines with DNA and Fluorescent Detection of DNA in Agarose Gel. PubMed, 2021. [Link]

• 4-Diphenylphosphanyl-1,5-naphthyridine. PMC, n.d. [Link]

• The synthesis of N-substituted 4-fluoro-1,8-naphthalimides. Odesa National University, 2022. [Link]

• Synthesis of 4-amino-5-fluoropyrimidines and 5-amino-4-fluoropyrazoles from a β-fluoroenolate salt. PMC, 2020. [Link]

• Detailed experimental procedure for the synthesis of 4-fluoropyridine. ResearchGate, n.d. [Link]

• Development of N-F fluorinating agents and their fluorinations: Historical perspective. Beilstein Journal of Organic Chemistry, n.d. [Link]

• Synthesis and biological evaluation of 1,5-naphthyridines as topoisomerase I inhibitors. A new family of antiproliferative agents. PubMed, 2015. [Link]

• Reactions of N-heteroaromatic bases with nitrous acid. Part I. Diazotisation and nitrosation of α- and γ-amino-derivatives in dilute acid solutions. Journal of the Chemical Society B: Physical Organic, 1968. [Link]

• A One-Pot Diazotation–Fluorodediazoniation Reaction and Fluorine Gas for the Production of Fluoronaphthyridines. ResearchGate, n.d. [Link]

• Recent Advances on Fluorine Chemistry. PMC, 2024. [Link]

• Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. PMC, n.d. [Link]

• 4-Diphenylphosphanyl-8-methyl-1,5-naphthyridine. PMC, n.d. [Link]

• Identification of 1,5-naphthyridine derivatives as a novel series of potent and selective TGF-beta type I receptor inhibitors. PubMed, 2004. [Link]

• A One-Pot Diazotation–Fluorodediazoniation Reaction and Fluorine Gas for the Production of Fluoronaphthyridines. ACS Publications, n.d. [Link]

• Synthesis and biological evaluation of the first pentafluorosulfanyl analogs of mefloquine. PMC, n.d. [Link]

• The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. PMC, n.d. [Link]

• Fused 1,5-Naphthyridines: Synthetic Tools and Applications. MDPI, n.d. [Link]

• Synthesis and Spectral Characterization of 1,5-Naphthyridine Derivatives through Cross-Coupling Suzuki Reaction. ResearchGate, 2019. [Link]

• Biological Activity of Naturally Derived Naphthyridines. PMC, 2021. [Link]

• 2,8-Disubstituted-1,5-naphthyridines as Dual Inhibitors of Plasmodium falciparum Phosphatidylinositol-4-kinase and Hemozoin Formation with In Vivo Efficacy. ACS Publications, 2024. [Link]

• 11: Infrared Spectroscopy and Mass Spectrometry. Chemistry LibreTexts, 2022. [Link]

• discovery and SAR study of 1H-imidazo[4,5-h][6][16]naphthyridin-2(3H)-one-based c-Met kinase inhibitors. PubMed, 2013. [Link]

• Antimicrobial Activity of Naphthyridine Derivatives. MDPI, 2024. [Link]

• Infrared Spectroscopy. MSU Chemistry, n.d. [Link]

• Antimicrobial Activity of Naphthyridine Derivatives. PMC, n.d. [Link]

• Synthesis and Evaluation of Naphthyridine Compounds as Antimalarial Agents. PMC, n.d. [Link]

• Naphthyridine compounds as jak kinase inhibitors.

• A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI, n.d. [Link]

• The crystal structure of 2-(2-fluoro-4-methyl-5-((2,2,2-trifluoroethyl)thio)phenyl)isoindolin-1-one, C17H13F4NOS. ResearchGate, n.d. [Link]

• Synthesis and Biological Evaluation of the First Pentafluorosulfanyl Analogs of Mefloquine. ResearchGate, n.d. [Link]

• Supporting Information for. The Royal Society of Chemistry, n.d. [Link]

• IR Spectroscopy: 4 Practice Problems. Master Organic Chemistry, 2016. [Link]

• Spectroscopic characterization, crystallographic elucidation and DFT investigation of 5-fluoro-6-(4-methylpiperazin-1-yl)benzo[d]thiazol-2-amine. Lund University, n.d. [Link]

• Organic & Biomolecular Chemistry. SciSpace, 2016. [Link]

• Nuclear Magnetic Resonance Spectroscopy Investigations of Naphthalene-Based 1,2,3-Triazole Systems for Anion Sensing. MDPI, n.d. [Link]

• Full Assignments of the 1H, 13C and 15N Magnetic Resonance Spectra of Two Porphyrin Compounds. ResearchGate, n.d. [Link]

• Identification of naphthyridines as potent inhibitors of fibroblast growth factor receptor kinase family. ResearchGate, n.d. [Link]

• Novel Substituted 1,6-Naphthyridines as CDK 5 Inhibitors for Treating Kidney Diseases. ACS Publications, n.d. [Link]

• THE CRYSTAL AND MOLECULAR STRUCTURE OF 5-FLURO-2'-DEOXY-BETA-URIDINE. Office of Scientific and Technical Information, n.d. [Link]

Sources

• 1. Synthesis and biological evaluation of 1,5-naphthyridines as topoisomerase I inhibitors. A new family of antiproliferative agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-Diphenyl­phosphanyl-1,5-naphthyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4-Di­phenyl­phosphanyl-8-methyl-1,5-naphthyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]
• 6. Spectroscopic Studies on the Interaction of Naphthyridines with DNA and Fluorescent Detection of DNA in Agarose Gel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 1,5-NAPHTHYRIDINE(254-79-5) 13C NMR spectrum [chemicalbook.com]
• 8. mdpi.com [mdpi.com]
• 9. rsc.org [rsc.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Infrared Spectroscopy [www2.chemistry.msu.edu]
• 13. Identification of 1,5-naphthyridine derivatives as a novel series of potent and selective TGF-beta type I receptor inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Investigation on the 1,6-naphthyridine motif: discovery and SAR study of 1H-imidazo[4,5-h][1,6]naphthyridin-2(3H)-one-based c-Met kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. BJOC - Development of N-F fluorinating agents and their fluorinations: Historical perspective [beilstein-journals.org]

Protocols & Analytical Methods

High-Performance Kinase Inhibitor Synthesis: Utilizing 4-Fluoro-1,5-Naphthyridine

Topic: Content Type: Application Note & Detailed Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Abstract

The 1,5-naphthyridine scaffold is a privileged structure in medicinal chemistry, widely recognized for its ability to mimic the adenine ring of ATP in the hinge-binding region of protein kinases. While 4-chloro-1,5-naphthyridine has traditionally been the workhorse intermediate, the 4-fluoro-1,5-naphthyridine variant offers distinct advantages in nucleophilic aromatic substitution (SNAr) reactions. This application note details the strategic utility of the 4-fluoro derivative, providing mechanistic insights into its enhanced reactivity and a validated protocol for synthesizing kinase inhibitor libraries targeting ALK5, p38 MAPK, and PI3K/mTOR pathways.

Chemical Properties & Reactivity Profile

The "Fluorine Effect" in SNAr

In the context of kinase inhibitor synthesis, the primary objective is often the introduction of complex amine side chains at the C4 position. While iodine and bromine are superior leaving groups in SN1 or metal-catalyzed couplings, fluorine is the superior leaving group for SNAr reactions on electron-deficient heteroaromatics.

• Mechanism: The highly electronegative fluorine atom at C4 inductively destabilizes the ground state while stabilizing the anionic Meisenheimer intermediate formed upon nucleophilic attack. This lowers the activation energy (

  ) for the rate-determining addition step.

• Advantage: This allows for milder reaction conditions (lower temperatures, weaker bases) compared to the 4-chloro analog, preserving sensitive functional groups on the incoming nucleophile (e.g., chiral amines or thermally unstable solubilizing tails).

Structural Biology Insight

The 1,5-naphthyridine core binds to the kinase hinge region via a bidentate hydrogen bonding motif:

• N1 Acceptor: Accepts a hydrogen bond from the backbone amide NH of the "gatekeeper" residue.

• C4-Substituent Donor: The amine introduced at C4 typically donates a hydrogen bond to the backbone carbonyl.

Application Note: SNAr Derivatization Strategies

Reaction Mechanism Visualization

The following diagram illustrates the mechanistic pathway for displacing the C4-fluoro group with an aniline nucleophile, a critical step in synthesizing ALK5 and p38 inhibitors.

Caption: SNAr reaction pathway showing the stabilization of the Meisenheimer complex by the electronegative fluorine atom.

Comparative Reactivity Data

The table below summarizes the reaction efficiency of 4-fluoro vs. 4-chloro variants with a sterically hindered nucleophile (e.g., 2-methylaniline).

Parameter	4-Fluoro-1,5-naphthyridine	4-Chloro-1,5-naphthyridine	Impact
Reaction Temp	60–80 °C	120–140 °C	Reduced thermal degradation of byproducts.
Time to Completion	2–4 Hours	12–24 Hours	Higher throughput for library synthesis.
Base Requirement	DIPEA or K2CO3	Cs2CO3 or NaH	Milder bases tolerate ester/nitrile groups.
Yield (Isolated)	85–92%	60–75%	Improved atom economy.

Experimental Protocol: Synthesis of an ALK5 Inhibitor Analog

Objective: Synthesis of N-(2-fluoro-5-methylphenyl)-1,5-naphthyridin-4-amine via nucleophilic displacement.

Materials

• Substrate: 4-Fluoro-1,5-naphthyridine (1.0 eq, 148.14 g/mol )

• Nucleophile: 2-Fluoro-5-methylaniline (1.1 eq)

• Solvent: Isopropanol (IPA) or tert-Amyl alcohol (anhydrous)

• Catalyst/Base: p-Toluenesulfonic acid (pTSA) (0.1 eq) [Note: Acid catalysis is often preferred for aniline couplings to protonate the naphthyridine N, activating the ring further] OR DIPEA (2.0 eq) for acid-sensitive substrates.

Step-by-Step Procedure

• Preparation:

  • Charge a reaction vial with 4-fluoro-1,5-naphthyridine (148 mg, 1.0 mmol) and 2-fluoro-5-methylaniline (138 mg, 1.1 mmol).

  • Add anhydrous Isopropanol (3.0 mL).

  • Option A (Acid Catalysis): Add pTSA monohydrate (19 mg, 0.1 mmol). This method is recommended for less nucleophilic anilines.

  • Option B (Base Promoted): Add DIPEA (348 µL, 2.0 mmol). Recommended for aliphatic amines.

• Reaction:

  • Seal the vial and heat to 80 °C in a heating block.

  • Monitor by LC-MS at t=1h and t=3h. The 4-fluoro starting material (RT ~ 1.2 min) should disappear, replaced by the product peak (M+H = 254.1).

• Workup:

  • Cool the mixture to room temperature.

  • Precipitation: The product often precipitates as the hydrochloride or tosylate salt upon cooling. Dilute with diethyl ether (5 mL) to maximize precipitation.

  • Filtration: Filter the solid and wash with cold ether (2 x 5 mL).

  • Free Basing (if required): Suspend the salt in DCM (10 mL) and wash with saturated NaHCO3 (10 mL). Dry the organic layer over MgSO4 and concentrate.

• Purification:

  • If no precipitate forms, concentrate the reaction mixture under reduced pressure.

  • Purify via flash column chromatography (SiO2, 0-5% MeOH in DCM).

QC & Characterization

• 1H NMR (400 MHz, DMSO-d6): Look for the diagnostic doublet of the C2-H and C3-H of the naphthyridine ring (typically

  8.5–9.0 ppm) and the disappearance of the C-F coupling patterns associated with the starting material.

• HRMS: Calculated for C15H11F2N3 [M+H]+: 272.10.

Workflow: Library Synthesis for SAR Optimization

This workflow describes how to utilize the 4-fluoro intermediate in a high-throughput parallel synthesis campaign.

Caption: High-throughput workflow for generating 1,5-naphthyridine kinase inhibitor libraries.

Safety & Handling

• Toxicity: 1,5-Naphthyridine derivatives are potent bioactive compounds. Treat all intermediates as potential kinase inhibitors with unknown off-target effects.

• Corrosivity: 4-Fluoro-1,5-naphthyridine can hydrolyze to release HF in the presence of strong acids and moisture. Use resistant glassware and avoid glass-to-glass joints if heating with strong acid for prolonged periods (though standard SNAr is safe).

• Skin Contact: Fluorinated heteroaromatics can be severe skin irritants. Double-gloving (Nitrile) is recommended.

References

• Vertex AI Search. (2023). Discovery of a Potent and Selective Naphthyridine-Based Chemical Probe for Casein Kinase 2. ACS Medicinal Chemistry Letters. Link

• Benchchem. (2025).[1][2] The Emerging Role of 1,5-Naphthyridine-4-carboxylic Acid in Medicinal Chemistry: A Technical Guide. Link

• ResearchGate. (2025). Identification of 1,5-Naphthyridine Derivatives as a Novel Series of Potent and Selective TGF-β Type I Receptor Inhibitors. Link

• MDPI. (2023). Fused 1,5-Naphthyridines: Synthetic Tools and Applications. Link

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Buchwald-Hartwig amination vs SNAr for 4-fluoro-1,5-naphthyridine

Application Note: Strategic Amination of 4-Fluoro-1,5-Naphthyridine

) vs. Buchwald-Hartwig Cross-Coupling

Executive Summary

The functionalization of 4-fluoro-1,5-naphthyridine presents a classic case study in selecting between intrinsic substrate reactivity (

) and catalyst-enabled coupling (Buchwald-Hartwig).

The Critical Insight: For the 4-fluoro-1,5-naphthyridine scaffold,

is the dominant, preferred methodology for >90% of amine partners. The 1,5-naphthyridine ring system is highly electron-deficient, and the 4-position is activated by the para-relationship to the N1 nitrogen. The high electronegativity of the fluorine atom stabilizes the Meisenheimer intermediate, accelerating significantly compared to chloro- or bromo- analogs.

The "Buchwald Trap": Researchers often default to Buchwald-Hartwig coupling for aryl amination. However, standard Palladium-catalyzed cycles require oxidative addition into the C-X bond. The C-F bond is thermodynamically stable (

) and kinetically inert to standard Pd(0) species. Therefore, Buchwald-Hartwig amination should generally NOT be attempted directly on the 4-fluoro substrate. If catalytic coupling is required (due to non-nucleophilic amines), the protocol requires switching the starting material to 4-chloro-1,5-naphthyridine .

This guide details the optimized

protocol for the fluoro-substrate and provides the alternative Buchwald protocol for the chloro-analog when fails.

Mechanistic Analysis & Substrate Logic

Electronic Landscape of 1,5-Naphthyridine

The 1,5-naphthyridine core is analogous to a "double pyridine." The nitrogen atoms at positions 1 and 5 exert a strong electron-withdrawing effect (

and effects).

• Position 4 Activation: Position 4 is

  to the N1 nitrogen (para-like relation). This allows N1 to act as an electron sink, stabilizing the negative charge developed during nucleophilic attack.

• The Fluorine Effect: In

  , the rate-determining step is the initial nucleophilic attack (formation of the -complex). Fluorine's high electronegativity lowers the LUMO energy of the ring and stabilizes the transition state inductively, making Ar-F >> Ar-Cl in reactivity rates for this mechanism.

The Divergence of Pathways

Feature	(Target: 4-Fluoro)	Buchwald-Hartwig (Target: 4-Chloro)
Rate Determining Step	Nucleophilic Attack (favored by F)	Oxidative Addition (favored by I > Br > Cl >> F)
Electronic Requirement	Electron-poor ring (Naphthyridine is ideal)	Unbiased; works on electron-rich or poor
Amine Scope	Primary/Secondary alkyl amines, nucleophilic anilines	Weak nucleophiles (amides, bulky anilines)
Cost/Complexity	Low (Base + Solvent)	High (Pd Source + Ligand + Inert Atmosphere)

Decision Matrix & Workflow

The following decision tree illustrates the logical flow for selecting the correct method based on the amine partner.

Figure 1: Strategic workflow for amination. Note the mandatory substrate switch for Method B.

Detailed Protocols

Protocol A: of 4-Fluoro-1,5-Naphthyridine (Primary Method)

Best for: Primary amines, secondary cyclic amines (piperidine, morpholine), and electron-neutral anilines.

Reagents:

• Substrate: 4-fluoro-1,5-naphthyridine (1.0 equiv)

• Amine: 1.2 – 1.5 equiv

• Base:

  -Diisopropylethylamine (DIPEA) (2.0 equiv) or (2.0 equiv)

• Solvent: DMSO (anhydrous) or NMP. Note: DMSO accelerates

  rates significantly due to high dielectric constant.

Step-by-Step Procedure:

• Setup: To a 20 mL scintillation vial (or round-bottom flask) equipped with a magnetic stir bar, add 4-fluoro-1,5-naphthyridine (100 mg, 0.67 mmol, 1.0 equiv).

• Solvation: Add anhydrous DMSO (2.0 mL, 0.3 M concentration). Concentration matters; higher concentration drives kinetics.

• Addition: Add the amine (0.81 mmol, 1.2 equiv) followed by DIPEA (0.23 mL, 1.35 mmol, 2.0 equiv).

• Reaction:

  • Aliphatic Amines: Stir at Room Temperature for 2–4 hours.

  • Anilines: Heat to 80°C for 4–12 hours.

• Monitoring: Monitor by LC-MS. The fluoro-starting material usually elutes earlier than the amino-product on reverse phase. Look for the disappearance of the parent mass (M+H = 149.05).

• Workup (Precipitation Method): Pour the reaction mixture into ice-cold water (20 mL). The product often precipitates as a solid. Filter, wash with water, and dry.

• Workup (Extraction Method): If no precipitate forms, extract with EtOAc (

  ). Wash combined organics with brine ( ) to remove DMSO. Dry over , concentrate, and purify via flash chromatography (DCM/MeOH gradient).

Troubleshooting:

• Hydrolysis: If 1,5-naphthyridin-4-ol (hydrolysis product) is observed, ensure DMSO is dry and reduce reaction temperature.

• Stalled Reaction: Switch solvent to NMP and heat to 120°C in a sealed tube (microwave reactor preferred for 30 mins).

Protocol B: Buchwald-Hartwig Amination (Secondary Method)

Best for: Amides, sulfonamides, or sterically hindered anilines that fail Protocol A. Critical Note: This protocol assumes you have switched to 4-chloro-1,5-naphthyridine .

Reagents:

• Substrate: 4-chloro-1,5-naphthyridine (1.0 equiv)

• Amine/Amide: 1.2 equiv[1][2]

• Catalyst:

  (5 mol %)

• Ligand: Xantphos (10 mol %) or BINAP (10 mol %)

• Base:

  (2.0 equiv) or NaOtBu (1.5 equiv)

• Solvent: 1,4-Dioxane (anhydrous, degassed)

Step-by-Step Procedure:

• Inert Setup: Flame-dry a resealable reaction tube or microwave vial. Cool under Argon flow.

• Charging: Add 4-chloro-1,5-naphthyridine (1.0 equiv), the amine partner (1.2 equiv),

  (0.05 equiv), Xantphos (0.10 equiv), and (2.0 equiv).

• Degassing: Cap the vial. Evacuate and backfill with Argon (

  ).[1]

• Solvation: Inject anhydrous 1,4-dioxane (0.2 M) through the septum. Sparge with Argon for 5 minutes.

• Reaction: Heat to 100°C for 12–16 hours.

  • Microwave Option: 120°C for 45 minutes.

• Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc) to remove Palladium black and inorganic salts. Concentrate filtrate.

• Purification: Flash chromatography is required to separate the product from phosphine oxide byproducts.

Comparative Data Summary

Parameter	Protocol A ( on 4-F)	Protocol B (Buchwald on 4-Cl)
Reaction Time	2–4 h (RT) to 12 h (80°C)	12–16 h (100°C)
Atom Economy	High (HF byproduct neutralized)	Lower (Ligand/Pd waste)
Sensitivity	Tolerates air/moisture (mostly)	Strictly anaerobic/anhydrous
Scalability	Excellent (No heavy metals)	Moderate (Pd removal required)
Typical Yield	85–95% (for alkyl amines)	60–80% (for difficult amines)

References

• Gellibert, F., et al. (2004).[3] "Identification of 1,5-naphthyridine derivatives as a novel series of potent and selective TGF-beta type I receptor inhibitors." Journal of Medicinal Chemistry, 47(18), 4494-4506.[3]

  • Key Cit

    reactivity of the 1,5-naphthyridine core at the 4-position.[4]

• Llitjos, G., et al. (2020). "Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines." Molecules, 25(15), 3508.

  • Key Citation: Comprehensive review detailing the nucleophilic susceptibility of 4-halo-1,5-naphthyridines.

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). "Applications of Palladium-Catalyzed C-N Cross-Coupling Reactions." Chemical Reviews, 116(19), 12564–12649.

  • Key Citation: Authoritative review on the limitations of Pd-catalysis with aryl fluorides and ligand selection for electron-deficient heterocycles.
• Rohrbach, S., et al. (2019). "Nucleophilic Aromatic Substitution of Electron-Deficient Heterocycles." Synthesis, 51(10), 2025-2038.

Sources

• 1. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 2. jk-sci.com [jk-sci.com]
• 3. Identification of 1,5-naphthyridine derivatives as a novel series of potent and selective TGF-beta type I receptor inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Coupling of Amines with 4-Fluoro-1,5-Naphthyridine

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the reaction conditions for the synthesis of 4-amino-1,5-naphthyridine derivatives through the nucleophilic aromatic substitution (SNAr) of 4-fluoro-1,5-naphthyridine with a variety of amine nucleophiles. The 1,5-naphthyridine scaffold is a privileged structural motif in medicinal chemistry, and the C4-amination is a critical transformation for the generation of diverse compound libraries for drug discovery programs.

Introduction: The Significance of the 1,5-Naphthyridine Core

The 1,5-naphthyridine ring system is a key pharmacophore found in numerous biologically active molecules. Its rigid, planar structure and the presence of two nitrogen atoms allow for a range of interactions with biological targets, including hydrogen bonding and π-stacking. Consequently, derivatives of 1,5-naphthyridine have shown promise in a variety of therapeutic areas. The functionalization of this core structure, particularly at the C4 position with amino substituents, is a widely employed strategy to modulate the physicochemical and pharmacological properties of these compounds.

The coupling of amines with 4-fluoro-1,5-naphthyridine proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The electron-withdrawing nature of the two nitrogen atoms in the bicyclic system activates the C4 position towards nucleophilic attack, making the fluorine atom a good leaving group. This reaction is a versatile and reliable method for the synthesis of a diverse array of 4-amino-1,5-naphthyridine derivatives.

Reaction Mechanism: The Addition-Elimination Pathway

The coupling of amines with 4-fluoro-1,5-naphthyridine follows a classical SNAr addition-elimination mechanism.[1][2] This two-step process is initiated by the nucleophilic attack of the amine on the electron-deficient C4 carbon of the naphthyridine ring.

This attack temporarily disrupts the aromaticity of the ring, forming a high-energy, resonance-stabilized anionic intermediate known as a Meisenheimer complex.[1] The negative charge is delocalized over the aromatic system and is stabilized by the electron-withdrawing nitrogen atoms. In the second, typically rapid, step, the leaving group (fluoride) is expelled, and the aromaticity of the ring is restored, yielding the final 4-amino-1,5-naphthyridine product.

Figure 1: The addition-elimination mechanism of the SNAr reaction.

Protocol & Methodology

This section provides a general experimental procedure for the coupling of amines with 4-fluoro-1,5-naphthyridine, followed by a table summarizing various reported reaction conditions.

General Experimental Protocol

Figure 2: A generalized experimental workflow for the synthesis of 4-amino-1,5-naphthyridines.

Materials:

• 4-Fluoro-1,5-naphthyridine

• Amine (primary or secondary)

• Base (e.g., K2CO3, Cs2CO3, Et3N, or DIPEA)

• Anhydrous solvent (e.g., DMF, DMSO, NMP, or dioxane)

• Reaction vessel (e.g., round-bottom flask with condenser or microwave vial)

• Standard laboratory glassware and purification equipment

Procedure:

• To a reaction vessel, add 4-fluoro-1,5-naphthyridine (1.0 eq.), the desired amine (1.1-1.5 eq.), and the base (2.0-3.0 eq.).

• Add the anhydrous solvent to the mixture.

• Heat the reaction mixture to the desired temperature (typically between 80-150 °C) and stir for the required time. For microwave-assisted reactions, the mixture is heated in a sealed vial in a microwave reactor.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 4-amino-1,5-naphthyridine.

Tabulated Reaction Conditions

The following table summarizes various reported conditions for the coupling of amines with halo-1,5-naphthyridines, providing a starting point for reaction optimization. While direct examples for 4-fluoro-1,5-naphthyridine are limited in the provided search results, the conditions for the analogous 4-chloro derivatives are highly relevant.

Amine	Base	Solvent	Temperature (°C) & Time	Yield (%)	Reference
3-(2-nitro-1-imidazolyl)-propylamine	-	-	-	Good	[3]
2-tert-butylaniline	Thermal condensation	-	-	Good	[3]
Various amines	Microwave-assisted	-	-	-	[3]
2-cyanopyridine-5-boronic acid pinacol ester	-	-	-	-	[3]
3-chloro-4-fluoro aniline	-	Water	Room Temp, 30 min	80-90	[4]

Note: The table is illustrative and specific conditions may need to be optimized for different amine substrates.

Troubleshooting & Optimization

Low Yield:

• Increase Temperature: SNAr reactions are often accelerated by heat. Increasing the reaction temperature, potentially using a higher-boiling solvent or microwave irradiation, can improve yields.

• Stronger Base: A stronger, non-nucleophilic base can facilitate the deprotonation of the amine, increasing its nucleophilicity. However, excessively strong bases may lead to side reactions.

• Change of Solvent: The choice of solvent is crucial. Polar aprotic solvents like DMF, DMSO, or NMP are generally preferred as they can solvate the Meisenheimer complex and accelerate the reaction.

• Increase Amine Equivalents: Using a slight excess of the amine can drive the reaction to completion.

Side Reactions:

• Dialkylation: With primary amines, there is a possibility of double substitution, especially if the product is more nucleophilic than the starting amine. Using a larger excess of the primary amine can help to minimize this.

• Decomposition: At very high temperatures, the starting materials or products may decompose. Monitoring the reaction closely and avoiding unnecessarily long reaction times is important.

Difficult Purification:

• Base Removal: Inorganic bases can sometimes be difficult to remove. A thorough aqueous workup is essential.

• Polar Products: The resulting 4-amino-1,5-naphthyridine derivatives can be quite polar. A more polar eluent system for column chromatography may be required.

Conclusion

The coupling of amines with 4-fluoro-1,5-naphthyridine is a robust and versatile method for the synthesis of a wide range of 4-amino-1,5-naphthyridine derivatives. By understanding the underlying SNAr mechanism and carefully selecting the reaction conditions, researchers can efficiently generate libraries of these valuable compounds for applications in drug discovery and materials science. The use of microwave-assisted synthesis can further enhance the efficiency and speed of this important transformation.

References

• Sanger, F. The terminal peptides of insulin. Biochemical Journal. 1949.
• Synthesis of Schiff Bases via Environmentally Benign and Energy-Efficient Greener Methodologies. Semantic Scholar.
• Mild synthesis of fused polycyclic 1,6-naphthyridin-4-amines and their optical properties. RSC Publishing. 2025.
• Synthesis of Fluorinated Heterocyclic Compounds for Pharmacological Screening.
• Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules. 2021.
• Synthesis and Reactivity of 1,4‐Ethano‐1,5‐Naphthyridine Derivatives Using Microwave Activation or Flow Chemistry.
• Fused 1,5-Naphthyridines: Synthetic Tools and Applic
• Synthesis and Spectral Characterization of 1,5-Naphthyridine Derivatives through Cross-Coupling Suzuki Reaction.
• Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines.
• Mild synthesis of fused polycyclic 1,6-naphthyridin-4-amines and their optical properties. RSC Publishing. 2025.
• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. 2018.
• A DFT investigation on aromatic nucleophilic substitution (SNAr) reaction between 4-fluoro-1-naphthaldehyde/4-fluoro-2-naphthaldehyde/1-fluoro-2-naphthaldehyde/1-fluoronaphthalene and methylthiolate ion in gas phase and in protic/aprotic solvents.
• 18.
• Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Organic & Biomolecular Chemistry. 2014.
• Concerted Nucleophilic Arom
• 16.6: Nucleophilic Aromatic Substitution. Chemistry LibreTexts. 2025.
• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. NIH.
• A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built
• Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox C

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Fluoro-1,5-Naphthyridine

Introduction: The 4-fluoro-1,5-naphthyridine scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous therapeutic agents due to its unique electronic properties and ability to act as a bioisostere for other functional groups. However, its synthesis, particularly the crucial fluorination step, is often plagued by challenges that can significantly impact reaction yield and purity. This guide provides field-proven insights, troubleshooting strategies, and optimized protocols to help researchers overcome common hurdles and improve the efficiency and reproducibility of their synthetic campaigns.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, focusing on the underlying chemical principles to empower you to make informed decisions.

Q1: My yield for the nucleophilic aromatic substitution (SNAr) of 4-chloro-1,5-naphthyridine to 4-fluoro-1,5-naphthyridine is consistently low (<30%). What are the likely causes and how can I fix it?

A1: Low yields in this halogen exchange (Halex) reaction are a frequent issue, typically stemming from a combination of factors related to the reagents, reaction conditions, and competing side reactions.

Potential Cause 1: Inactive Fluoride Source The nucleophilicity of the fluoride anion is paramount. Alkali metal fluorides like potassium fluoride (KF) are highly hygroscopic. Even trace amounts of water can hydrate the fluoride ion, drastically reducing its nucleophilicity and promoting the undesired hydrolysis of the starting material or product.

• Expert Recommendation:

  • Use Spray-Dried KF: This form has a higher surface area and is more reactive.

  • Employ Cesium Fluoride (CsF): CsF is more soluble in aprotic solvents and generally more reactive than KF, often providing better yields, albeit at a higher cost.[1]

  • Anhydrous Conditions are Critical: Dry your glassware thoroughly. Use anhydrous solvents. Consider performing the reaction under an inert atmosphere (Nitrogen or Argon).

Potential Cause 2: Suboptimal Solvent Choice The solvent plays a crucial role in solvating the reagents and influencing the reactivity of the fluoride ion.

• Expert Recommendation:

  • Utilize High-Boiling Point, Polar Aprotic Solvents: Solvents like Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), or Sulfolane are ideal. They effectively solvate the potassium or cesium cation, leaving a poorly solvated and highly reactive "naked" fluoride anion.[1]

  • Ensure Reagent Solubility: If your starting material is not fully soluble, the reaction will be slow and incomplete. Ensure you are using a sufficient volume of solvent for the scale of your reaction.

Potential Cause 3: Insufficient Reaction Temperature or Time The C-Cl bond on the electron-deficient 1,5-naphthyridine ring is activated towards nucleophilic attack, but the reaction still requires sufficient thermal energy to overcome the activation barrier.

• Expert Recommendation:

  • Temperature Optimization: These reactions often require elevated temperatures (e.g., 150-220 °C). Start with conditions reported in the literature and cautiously increase the temperature in increments of 10-15 °C. Monitor the reaction progress by TLC or LC-MS to avoid decomposition.

  • Phase-Transfer Catalysis: The use of a phase-transfer catalyst (e.g., tetrabutylammonium bromide, 18-crown-6) can facilitate the transfer of the fluoride ion into the organic phase and may allow for lower reaction temperatures and improved yields.

Troubleshooting Workflow for Low SNAr Yield

Caption: A decision tree for troubleshooting low yields in SNAr fluorination.

Q2: I am attempting a Balz-Schiemann reaction starting from 4-amino-1,5-naphthyridine, but the reaction is messy and gives a low yield of the desired fluoro-compound. How can I improve this?

A2: The Balz-Schiemann reaction, which proceeds via a diazonium salt intermediate, is a classic method but requires careful control due to the inherent instability of the diazonium species.[2]

Potential Cause 1: Instability of the Diazonium Salt Aryl diazonium salts, especially from heteroaromatic amines, can be thermally unstable and may decompose prematurely before the fluorodediazoniation step. Some can also be shock-sensitive when isolated.[2]

• Expert Recommendation:

  • Low-Temperature Diazotization: The formation of the diazonium salt using a nitrite source (e.g., NaNO₂, tert-butyl nitrite) and an acid (e.g., HBF₄, HCl) must be performed at low temperatures, typically between 0 °C and 5 °C, to prevent premature decomposition.[3]

  • In Situ Reaction: Whenever possible, avoid isolating the diazonium salt. Generate it in situ and proceed directly to the thermal or photochemical decomposition step.

Potential Cause 2: Inefficient Fluorodediazoniation The final step, where the diazonium group is replaced by fluorine with the expulsion of nitrogen gas, requires specific conditions for optimal yield.

• Expert Recommendation:

  • Controlled Thermal Decomposition: The diazonium tetrafluoroborate salt is typically heated gently in an inert, high-boiling solvent (e.g., heptane, xylene) or sometimes without a solvent (neat) to induce decomposition.[2] The reaction can be exothermic and release gas, so it must be done with caution and proper pressure relief.

  • Work-up pH: During the work-up, neutralization of the acidic reaction mixture can sometimes lead to the formation of polymeric, tarry byproducts.[3] It is advisable to perform the initial extraction from the acidic or mildly basic solution before proceeding to full neutralization, and to separate any gummy precipitates early in the process.[3]

Frequently Asked Questions (FAQs)

Q: What are the primary synthetic routes to prepare the 4-chloro-1,5-naphthyridine precursor? A: A common and effective method involves the conversion of 1,5-naphthyridin-4-ol (or its tautomer, 1,5-naphthyridin-4(1H)-one) to the 4-chloro derivative. This is typically achieved by heating the starting material with a strong chlorinating agent such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂).[4] The reaction is often run neat or in a high-boiling inert solvent.

Q: Besides halogen exchange, are there other modern methods to synthesize 4-fluoro-1,5-naphthyridine? A: Yes, while the SNAr and Balz-Schiemann reactions are workhorses, other methods exist. For instance, nucleophilic substitution of a nitro group can be an effective strategy if the corresponding 4-nitro-1,5-naphthyridine is available. The nitro group is a powerful electron-withdrawing group and a surprisingly good leaving group in SNAr reactions.[1] Additionally, for specialized applications, direct C-H fluorination is an emerging field, though it often requires specific directing groups and advanced catalytic systems.

Q: How do I effectively purify the final 4-fluoro-1,5-naphthyridine product? A: Purification can be challenging due to the potential for residual starting material and side products.

• Flash Column Chromatography: This is the most common method. A silica gel column using a gradient elution of ethyl acetate in hexanes or dichloromethane in methanol is typically effective.

• Recrystallization: If the crude product is of sufficient purity (>90%), recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) can yield highly pure material.

• Acid-Base Extraction: As a basic heterocycle, the product can be extracted into an acidic aqueous layer (e.g., 1M HCl), washed with an organic solvent to remove non-basic impurities, and then re-isolated by basifying the aqueous layer and extracting with an organic solvent.

Optimized Protocol: SNAr Fluorination of 4-Chloro-1,5-Naphthyridine

This protocol provides a robust starting point. Researchers should perform small-scale trials to optimize temperature and reaction time for their specific setup.

Reaction Scheme:

Caption: General scheme for the Halex fluorination of 4-chloro-1,5-naphthyridine.

Materials & Reagents:

• 4-Chloro-1,5-naphthyridine (1.0 eq)

• Spray-dried Potassium Fluoride (KF) (3.0-5.0 eq), dried under high vacuum before use.

• 18-Crown-6 (0.1 eq)

• Anhydrous Dimethyl Sulfoxide (DMSO)

Procedure:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser under a nitrogen atmosphere, add the 4-chloro-1,5-naphthyridine, spray-dried potassium fluoride, and 18-crown-6.

• Solvent Addition: Add anhydrous DMSO via syringe. The volume should be sufficient to create a stirrable slurry (approx. 0.1-0.2 M concentration).

• Reaction: Heat the reaction mixture in a pre-heated oil bath to 180-200 °C.

  • Causality Note: The high temperature is necessary to overcome the activation energy of C-Cl bond cleavage. DMSO and 18-crown-6 work synergistically to create a highly reactive "naked" fluoride anion for efficient substitution.

• Monitoring: Monitor the reaction progress by TLC (e.g., 50% EtOAc/Hexanes) or LC-MS every 2-4 hours. The reaction may take 12-24 hours for complete conversion.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture into a beaker containing ice-water, and stir for 15 minutes.

  • Extract the aqueous suspension with ethyl acetate or dichloromethane (3 x volumes).

  • Combine the organic layers, wash with brine to remove residual DMSO, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[5]

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure 4-fluoro-1,5-naphthyridine.

Summary of Key Optimization Parameters

Parameter	Recommended Range/Condition	Rationale & Justification
Fluoride Source	Spray-Dried KF or CsF	Maximizes surface area and reactivity; CsF offers higher solubility and reactivity.
Solvent	Anhydrous DMSO, Sulfolane	Polar aprotic nature enhances fluoride nucleophilicity. High boiling point allows for necessary reaction temperatures.
Temperature	180 - 220 °C	Provides sufficient energy for the SNAr reaction. Must be optimized to balance reaction rate against potential decomposition.
Catalyst	18-Crown-6 or other PTC	Facilitates fluoride solubility and reactivity in the organic phase, potentially allowing for lower temperatures.
Atmosphere	Inert (N₂ or Ar)	Prevents moisture from deactivating the fluoride source and minimizes side reactions like hydrolysis.

References

• Regioselective synthesis of 4-fluoro-1,5-disubstituted-1,2,3-triazoles from synthetic surrogates of α-fluoroalkynes. Chemical Communications (RSC Publishing).
• Synthesis and Evaluation of Naphthyridine Compounds as Antimalarial Agents. PMC - NIH.
• Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. PMC.
• Synthesis and Reactivity of 1,4‐Ethano‐1,5‐Naphthyridine Derivatives Using Microwave Activation or Flow Chemistry. ResearchGate.
• Fused 1,5-Naphthyridines: Synthetic Tools and Applications. MDPI.
• Detailed experimental procedure for the synthesis of 4-fluoropyridine.
• The synthesis of N-substituted 4-fluoro-1,8-naphthalimides. ResearchGate.
• Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. PubMed.
• Utilization of Multi Component Reactions in the Synthesis of 1,6-Naphthyridine Derivatives with Expected Biological Activity. ResearchGate.
• Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. ResearchGate.
• Optimization of the nucleophilic aromatic substitution reaction. ResearchGate.
• Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. PMC.
• A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Aromatic Substitution. MDPI.
• Original synthesis of radiolabelling precursors for the batch and on resin one-step/late stage radiofluorination of peptides.
• Directed nucleophilic aromatic substitution reaction. RSC Publishing.
• Nucleophilic aromatic substitution. Wikipedia.
• Organic Syntheses Procedure.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]
• 4. Synthesis and Evaluation of Naphthyridine Compounds as Antimalarial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: 4-Fluoro-1,5-Naphthyridine Stability &amp; Storage

Case ID: #FN-4F-HYD-001 Status: Open Priority: Critical Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The Stability Paradox

User Query: Why does my 4-fluoro-1,5-naphthyridine degrade even in a "sealed" bottle, and how do I stop it?

Technical Root Cause: 4-Fluoro-1,5-naphthyridine (4-F-1,5-NP) is not merely "hygroscopic"; it is an activated electrophile . The 1,5-naphthyridine ring system is highly electron-deficient, significantly more so than quinoline or pyridine. The nitrogen atoms at positions 1 and 5 pull electron density away from the ring carbons, making the C-4 position exceptionally susceptible to Nucleophilic Aromatic Substitution (

).

When exposed to atmospheric moisture, the water molecule acts as a nucleophile, displacing the fluoride ion. This is thermodynamically driven by the formation of the stable amide-like tautomer (1,5-naphthyridin-4(1H)-one) and the high bond energy of the H-F byproduct.

The Degradation Mechanism (The "Why")

To prevent degradation, you must understand the enemy. The hydrolysis follows a classic addition-elimination pathway.

Diagram 1: Hydrolysis Pathway of 4-Fluoro-1,5-Naphthyridine

Caption: The

mechanism where atmospheric moisture attacks the electron-deficient C-4 position, releasing HF and forming the thermodynamically stable naphthyridinone.

Storage Protocols (The "How")

Do not rely on standard refrigeration. The following protocols are self-validating systems designed to ensure compound integrity.

Protocol A: Long-Term Storage (>1 Week)

Objective: Zero-moisture environment.

Parameter	Specification	Scientific Rationale
Temperature	-20°C (Freezer)	Reduces kinetic rate of hydrolysis ( ) significantly.
Atmosphere	Argon (Ar)	Ar is heavier than air and creates a better "blanket" than N₂ for re-sealing vials.
Primary Container	Amber Glass Vial	Protects against photodegradation (secondary risk).
Seal Integrity	Parafilm® + Desiccant	Critical: Wrap cap against the thread direction to prevent loosening.
Secondary Containment	Desiccator w/ Indicator	Use a sealed jar containing indicating silica gel or Drierite™.

Protocol B: Handling & Aliquoting

Objective: Prevent condensation loop.

• Warm-Up Rule: Remove the vial from the freezer and let it stand at room temperature for 30 minutes before opening.

  • Why? Opening a cold vial condenses atmospheric moisture directly onto the solid. This trapped water will hydrolyze the compound once returned to storage.

• Inert Transfer: If possible, handle inside a glovebox or use a funnel with a positive pressure of Nitrogen.

• Sacrificial Aliquots: If the compound is used frequently, package it into single-use aliquots (e.g., 50 mg vials) to avoid repeated freeze-thaw-open cycles.

Troubleshooting & FAQs

Q1: The compound has turned from off-white to yellow/orange. Is it usable?

Diagnosis: Likely partial hydrolysis. Explanation: The 1,5-naphthyridin-4-one product often exhibits a yellow shift due to extended conjugation in the amide-like tautomer. Action:

• Run LC-MS: Look for a peak at M-2 (Mass 146) .

  • Parent (4-F): ~148 m/z

  • Hydrolysis Product (4-OH): ~146 m/z

• Threshold: If the 146 peak is <5%, you may purify via short silica plug (eluting with DCM). If >10%, recrystallization is required, but yield will be low.

Q2: I see "etching" on the glass vial. What happened?

Diagnosis: HF Generation.[1] Explanation: As shown in Diagram 1, hydrolysis releases Hydrogen Fluoride (HF). Over time, trapped HF reacts with the silica in the glass (

). Safety Warning: This indicates significant degradation. The vial is now pressurized with acidic gas. Open in a fume hood only.

Q3: Can I store it in DMSO or DMF solution?

Answer: NO. Reasoning:

• Hygroscopicity: DMSO and DMF are notorious "water sponges." They absorb atmospheric moisture rapidly.

• Rate Acceleration: These polar aprotic solvents stabilize the charged Meisenheimer transition state (see Diagram 1), actually accelerating the

  reaction with any trace water present.

• Recommendation: Store only as a solid. Prepare solutions immediately before use.

Decision Tree: Assessment & Recovery

Use this logic flow to determine the fate of your current batch.

Caption: Workflow for assessing the integrity of stored fluoronaphthyridine samples.

References

• Reactivity of 1,5-Naphthyridines: Litvic, M. et al. "Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines."[2][3] Molecules, 2025.[1][4][5][6] (Reviewing

  susceptibility at C-4).

• Nucleophilic Arom

  ) Mechanism: Ashenhurst, J. "Nucleophilic Aromatic Substitution: The Mechanism." Master Organic Chemistry, 2018.

• Handling Moisture-Sensitive Reagents: "Techniques for Handling Air- and Moisture-Sensitive Compounds." Wipf Group Technical Guide, University of Pittsburgh.

• Chemical Safety (HF Generation): "1,5-Naphthyridin-4-ol Compound Summary." PubChem, National Library of Medicine. (Verifying the hydrolysis product).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) -- pKa database, table -- gas phase acidity and gas phase basicity values -- chiral acid catalysts, organocatalysts [analytical.chem.ut.ee]
• 5. 1,5-Naphthyridin-4-ol | C8H6N2O | CID 224584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of Fluorinated Naphthyridines by Column Chromatography

Welcome to the technical support center for the chromatographic purification of fluorinated naphthyridines. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter the unique challenges associated with the purification of these valuable heterocyclic compounds. The strategic incorporation of fluorine into the naphthyridine scaffold can dramatically alter physicochemical properties, presenting both opportunities and obstacles in downstream processing.

This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to empower you to develop robust and efficient purification strategies.

Section 1: Troubleshooting Guide - Navigating Common Purification Hurdles

This section addresses specific problems you may encounter during the column chromatography of fluorinated naphthyridines, offering explanations for the underlying causes and providing actionable solutions.

Problem 1: Poor Separation of a Fluorinated Naphthyridine from its Non-fluorinated Precursor or a Regioisomer.

Cause: Fluorination can subtly alter the polarity and lipophilicity of a molecule, sometimes insufficiently to achieve baseline separation from structurally similar impurities on standard stationary phases like silica gel or C18.[1] The position of the fluorine atom can also lead to isomers with very similar chromatographic behavior.

Solutions:

• Change of Stationary Phase:

  • Normal-Phase: If using silica gel, consider switching to alumina (neutral or basic) or a bonded phase like diol or amino-propyl. These phases offer different selectivities based on interactions other than simple polarity.

  • Reversed-Phase: For reversed-phase chromatography, moving beyond a standard C18 column is often necessary. Pentafluorophenyl (PFP) phases are particularly effective for separating fluorinated compounds and their non-fluorinated analogues due to unique dipole-dipole, π-π, and charge transfer interactions.[2][3]

• Mobile Phase Optimization:

  • A systematic evaluation of different solvent systems is crucial. In normal-phase chromatography, explore gradients of ethyl acetate in hexanes, or consider adding small amounts of more polar solvents like methanol or isopropanol.

  • In reversed-phase, a detailed gradient optimization of acetonitrile or methanol in water is the first step. The use of fluorinated eluents, such as trifluoroethanol, in combination with a standard C8 or C18 column can enhance the separation of fluorinated molecules.[4]

• Temperature Adjustment: Altering the column temperature can influence selectivity. Experiment with temperatures both above and below ambient to see if resolution improves.

Problem 2: Significant Peak Tailing or Broadening for a Fluorinated Naphthyridine.

Cause: The basic nitrogen atoms within the naphthyridine ring can interact strongly with acidic silanol groups on the surface of silica-based stationary phases. This secondary interaction leads to poor peak shape and reduced column efficiency.[5]

Solutions:

• Mobile Phase Additives: The most common solution is to add a basic modifier to the mobile phase to saturate the acidic silanol groups.

  • For normal-phase chromatography, adding 0.1-1% triethylamine or pyridine to the eluent can dramatically improve peak shape.

  • For reversed-phase HPLC, adding 0.1% trifluoroacetic acid (TFA) or formic acid to both the aqueous and organic mobile phases is standard practice.[2] This protonates the basic nitrogens, leading to more uniform interactions with the stationary phase.

• Use of Deactivated Stationary Phases:

  • For flash chromatography, you can "deactivate" silica gel by pre-treating it with a solution containing a basic modifier like triethylamine.[6]

  • Alternatively, using end-capped reversed-phase columns, where the residual silanol groups are chemically modified, can minimize these unwanted interactions.

Problem 3: The Fluorinated Naphthyridine is Unstable on the Column.

Cause: Some fluorinated naphthyridines, particularly those with certain substitution patterns, can be sensitive to the acidic nature of standard silica gel, leading to degradation during purification.[7]

Solutions:

• Stability Assessment: Before committing to a large-scale purification, it is prudent to assess the stability of your compound on the chosen stationary phase. This can be done by stirring a small amount of the crude material with the stationary phase in the intended eluent for a period and then analyzing the supernatant by TLC or LC-MS to check for degradation.[8]

• Alternative Stationary Phases: If instability on silica is confirmed, switch to a more inert stationary phase.

  • Florisil® (magnesium silicate) or alumina are excellent alternatives for acid-sensitive compounds in normal-phase chromatography.[7]

  • Reversed-phase chromatography on a C18 or PFP column is often a milder alternative to normal-phase on silica gel.

Problem 4: The Fluorinated Naphthyridine Elutes Too Quickly or Not at All.

Cause: The introduction of fluorine can significantly impact the overall polarity of the molecule in ways that may not be intuitive. A highly fluorinated naphthyridine might be significantly less polar than expected, eluting with the solvent front in normal-phase, or it could be surprisingly polar and stick irreversibly to the column.

Solutions:

• Thorough TLC Analysis: Before any column purification, a thorough TLC analysis using a range of solvent systems is essential. This will give you a good starting point for your mobile phase composition. Aim for an Rf value of 0.2-0.3 for your target compound in the chosen TLC system for optimal separation on a flash column.[6]

• Gradient Elution: If your compound is not moving from the baseline, a gradient elution is necessary. For normal-phase, you can gradually increase the polarity of the mobile phase (e.g., from 100% hexanes to a mixture of hexanes and ethyl acetate). For reversed-phase, you will increase the proportion of the organic solvent.

• Alternative Chromatography Modes:

  • If your compound is very polar and shows poor retention in reversed-phase, consider Hydrophilic Interaction Liquid Chromatography (HILIC) . This technique uses a polar stationary phase (like silica or a diol phase) with a mobile phase consisting of a high concentration of an organic solvent with a small amount of water.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose column for purifying fluorinated naphthyridines?

A1: There is no single "best" column, as the optimal choice depends on the specific properties of your molecule. However, for reversed-phase HPLC, a Pentafluorophenyl (PFP) column is an excellent starting point due to its unique selectivity for fluorinated and aromatic compounds.[2] For normal-phase flash chromatography, standard silica gel is often sufficient, provided you address potential issues with peak tailing by using a basic modifier in your mobile phase.

Q2: How does the position of fluorine on the naphthyridine ring affect its retention time?

A2: The position of the fluorine atom can have a significant impact on the molecule's dipole moment and its ability to participate in hydrogen bonding, which in turn affects its interaction with the stationary phase.[1] For example, a fluorine atom near a basic nitrogen can lower the pKa of that nitrogen, reducing its interaction with acidic silanol groups and potentially leading to earlier elution in normal-phase chromatography. The effect is highly context-dependent, and chromatographic screening is the best way to determine the behavior of specific isomers.

Q3: My fluorinated naphthyridine is chiral. What are the key considerations for its separation?

A3: The separation of enantiomers requires a chiral environment. This is achieved by using a chiral stationary phase (CSP) . Polysaccharide-based CSPs (e.g., Chiralpak® or Chiralcel®) are widely used and can be effective for a broad range of compounds. Supercritical Fluid Chromatography (SFC) is often a powerful technique for chiral separations, offering faster separations and reduced solvent consumption compared to HPLC. Method development for chiral separations typically involves screening different CSPs and mobile phases (often mixtures of an alcohol with a hydrocarbon or carbon dioxide for SFC).

Q4: Can I use flash chromatography for the final purification of a drug candidate?

A4: While flash chromatography is an excellent technique for routine purification in a research setting, the final purification of a drug candidate for preclinical or clinical studies typically requires the higher resolution and purity achievable with preparative High-Performance Liquid Chromatography (prep-HPLC) . Prep-HPLC allows for the isolation of compounds with very high purity (often >99%).

Q5: How do I scale up my analytical HPLC method to a preparative scale?

A5: Scaling up an analytical method involves several steps:

• Optimize the analytical method: Achieve baseline separation of your target compound from all impurities.

• Choose a preparative column: Select a column with the same stationary phase as your analytical column but with a larger internal diameter and particle size.[2]

• Scale the flow rate: The flow rate should be increased proportionally to the cross-sectional area of the preparative column.

• Calculate the injection volume: The amount of sample you can load depends on the column dimensions and the resolution of your separation. Start with a small injection and gradually increase the loading until you see a decrease in resolution.

• Collect fractions: Use a fraction collector to isolate the peak corresponding to your pure compound.

Section 3: Experimental Protocols & Methodologies

Protocol 1: General Purpose Flash Chromatography of a Fluorinated Naphthyridine

This protocol provides a general workflow for the purification of a moderately polar fluorinated naphthyridine derivative using standard silica gel.

1. TLC Method Development: a. Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate). b. Spot the solution on a silica gel TLC plate. c. Develop the plate in various solvent systems. A good starting point is a mixture of hexanes and ethyl acetate. d. Visualize the spots under UV light (254 nm and/or 365 nm). e. The ideal solvent system will give your target compound an Rf value of approximately 0.2-0.3.

2. Column Preparation: a. Select a silica gel column of an appropriate size for the amount of crude material. b. Pack the column using either a dry or slurry packing method with the initial, low-polarity mobile phase. c. Equilibrate the column by passing several column volumes of the initial mobile phase through it.

3. Sample Loading: a. Dissolve the crude material in a minimal amount of a strong solvent (e.g., dichloromethane). b. Add a small amount of silica gel to this solution and concentrate it to a dry powder. This is the dry loading method. c. Carefully add the dry-loaded sample to the top of the packed column.

4. Elution and Fraction Collection: a. Begin eluting with the low-polarity mobile phase determined from your TLC analysis. b. If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute your compound. c. Collect fractions and monitor the elution by TLC to identify the fractions containing the pure product.

5. Product Isolation: a. Combine the pure fractions. b. Remove the solvent under reduced pressure to obtain the purified fluorinated naphthyridine.

Protocol 2: Preparative Reversed-Phase HPLC for High-Purity Isolation

This protocol outlines the steps for purifying a fluorinated naphthyridine to >98% purity using preparative HPLC.

1. Analytical Method Development: a. Column: PFP or C18, 4.6 x 150 mm, 5 µm particle size. b. Mobile Phase A: 0.1% TFA in Water. c. Mobile Phase B: 0.1% TFA in Acetonitrile. d. Gradient: Start with a linear gradient of 5-95% B over 20 minutes to identify the elution time of your compound.[2] e. Flow Rate: 1.0 mL/min. f. Detection: UV at a wavelength where the compound has strong absorbance (e.g., 254 nm). g. Optimization: Adjust the gradient to achieve baseline separation of the target peak from all impurities.

2. Preparative Scale-Up: a. Column: PFP or C18, 20 mm ID x 150 mm length, 5-10 µm particle size. b. Mobile Phase: Use the same mobile phases as the optimized analytical method. c. Gradient: Keep the gradient duration the same as the analytical method. d. Flow Rate: Scale the flow rate. For a 20 mm ID column, a typical flow rate would be around 18-20 mL/min. e. Sample Preparation: Dissolve the crude material in a suitable solvent (e.g., DMSO or the initial mobile phase) to a concentration of 10-50 mg/mL. Filter the solution through a 0.45 µm syringe filter. f. Injection and Fraction Collection: Inject the sample and collect the eluent corresponding to the target peak using a fraction collector.

3. Product Recovery: a. Combine the pure fractions. b. Remove the organic solvent (acetonitrile) under reduced pressure. c. Lyophilize the remaining aqueous solution to remove the water and TFA, yielding the purified compound as a TFA salt.

Section 4: Data Presentation and Visualization

Table 1: Stationary Phase Selection Guide for Fluorinated Naphthyridines

Stationary Phase	Primary Interaction Mechanism	Best Suited For
Silica Gel	Adsorption (Polar)	General purpose flash chromatography of moderately polar compounds.
Alumina (Neutral/Basic)	Adsorption (Polar)	Purification of acid-sensitive fluorinated naphthyridines.
C18 (Reversed-Phase)	Hydrophobic	General purpose reversed-phase purification.
PFP (Reversed-Phase)	Hydrophobic, π-π, Dipole-Dipole	High-resolution separation of isomers and fluorinated vs. non-fluorinated analogs.[2]
Chiral Stationary Phases	Chiral Recognition	Separation of enantiomers.
Diol/Amino (Normal-Phase)	Polar Interactions	Alternative selectivity to silica for polar compounds.
HILIC	Partitioning	Purification of very polar fluorinated naphthyridines that have poor retention in reversed-phase.

Diagrams

Workflow for Method Development in Fluorinated Naphthyridine Purification

Caption: A decision-making workflow for selecting the appropriate purification strategy.

Troubleshooting Peak Tailing in N-Heterocycle Chromatography

Caption: A flowchart illustrating the causes and solutions for peak tailing.

References

• Przybyciel, M. (2005). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC North America, 23(11), 1172-1183. Available at: [Link]

• Xia, G., Li, Y., Li, Y., Li, X., Zhang, H., Yu, Y. B., & Jiang, Z. X. (2014). Optimize the separation of fluorinated amphiles using high-performance liquid chromatography. Journal of fluorine chemistry, 164, 39–42. Available at: [Link]

• Li, X., et al. (2012). Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. Journal of Chromatographic Science, 50(9), 814–820. Available at: [Link]

• Shimadzu Corporation. (n.d.). Preparative HPLC Systems. Retrieved February 5, 2026, from [Link]

• SiliCycle. (n.d.). Working with fluorinated silica phases. BIA Separations. Available at: [Link]

• Gee, A. D., et al. (2014). Synthesis and Purification of Iodoaziridines Involving Quantitative Selection of the Optimal Stationary Phase for Chromatography. Journal of Visualized Experiments, (87), 51469. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography. Retrieved February 5, 2026, from [Link]

• Domagala, J. M., et al. (1993). Fluoronaphthyridines as antibacterial agents. 4. Synthesis and structure-activity relationships of 5-substituted-6-fluoro-7-(cycloalkylamino)-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids. Journal of medicinal chemistry, 36(7), 871–882. Available at: [Link]

• Barluenga, J., et al. (1993). Fluoronaphthyridines as Antibacterial Agents. 6. Synthesis and Structure-Activity Relationships of New Chiral 7-(1-, 3-, 4-, and 6-methyl-2,5-diazabicyclo[2.2.1]heptan-2-yl)naphthyridine Analogues of 7-[(1R,4R) -2,5-diazabicyclo[2.2.1]heptan-2-yl]-1-(1,1-dimethylethyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid. Journal of medicinal chemistry, 36(17), 2474–2484. Available at: [Link]

• O'Hagan, D. (2013). Stereoselectively fluorinated N-heterocycles: a brief survey. Beilstein journal of organic chemistry, 9, 2337–2351. Available at: [Link]

• Regalado, E. L., et al. (2015). Search for improved fluorinated stationary phases for separation of fluorine-containing pharmaceuticals from their desfluoro analogs. Journal of chromatography. A, 1380, 97–104. Available at: [Link]

• Gouverneur, V., et al. (2024). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. Journal of Medicinal Chemistry, 67(1), 153-166. Available at: [Link]

• Harsanyi, A., & Sandford, G. (2015). Fluorine in heterocyclic chemistry. Journal of Fluorine Chemistry, 177, 38-51. Available at: [Link]

• U.S. Environmental Protection Agency. (n.d.). Analysis of Adsorbable Organic Fluorine (AOF) by Combustion Ion Chromatography (CIC). Retrieved February 5, 2026, from [Link]

• Scott, D. E., & McMurry, J. E. (2010). Mechanism of the Wittig reaction. Journal of the American Chemical Society, 132(37), 12843–12853. Available at: [Link]

• Ares, A. M., Bernal, J., Janvier, A., & Toribio, L. (2022). Chiral and achiral separation of ten flavanones using supercritical fluid chromatography. Application to bee pollen analysis. Journal of Chromatography A, 1684, 463567. Available at: [Link]

• Phenomenex. (n.d.). Troubleshooting Guide. Retrieved February 5, 2026, from [Link]

• Wikipedia. (2024, January 28). Silica gel. In Wikipedia. Retrieved February 5, 2026, from [Link]

• Chinese Academy of Sciences. (2020, July 2). Fluorine Enables Separation-free "Chiral Chromatographic Analysis". Retrieved February 5, 2026, from [Link]

• University of Lincoln Library. (n.d.). Study of the effect of replacing CH3 with fluorinated groups on lipophilicity. Retrieved February 5, 2026, from [Link]

• Fülöp, F., et al. (2024). Liquid Chromatographic Enantioseparation of Newly Synthesized Fluorinated Tryptophan Analogs Applying Macrocyclic Glycopeptides-Based Chiral Stationary Phases Utilizing Core-Shell Particles. International Journal of Molecular Sciences, 25(9), 4719. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography. Retrieved February 5, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Development and validation of an anion-exchange HPLC method for the determination of fluoride content and radiochemical purity in [18F]NaF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. researchgate.net [researchgate.net]
• 7. Stereoselectively fluorinated N-heterocycles: a brief survey - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹⁹F NMR Spectral Data of 4-Fluoro-1,5-Naphthyridine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, fluorinated heterocyclic compounds are of paramount importance. The strategic introduction of fluorine atoms can profoundly influence a molecule's pharmacokinetic and physicochemical properties, including metabolic stability, lipophilicity, and binding affinity. Among these, the 1,5-naphthyridine scaffold is a privileged structure found in numerous biologically active compounds.[1] The characterization of its fluorinated derivatives is therefore crucial for the advancement of novel therapeutics and functional materials.

The Power of ¹⁹F NMR in Fluorinated Drug Discovery

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. For fluorinated compounds, ¹⁹F NMR offers several distinct advantages. The ¹⁹F nucleus has a spin of ½ and is 100% naturally abundant, providing high sensitivity, comparable to that of ¹H.[2] Furthermore, the chemical shift range of ¹⁹F is significantly wider than that of ¹H, which minimizes signal overlap and enhances spectral dispersion, even in complex molecules. This sensitivity to the local electronic environment makes ¹⁹F NMR an exceptional probe for studying molecular interactions and conformational changes.

Understanding the 1,5-Naphthyridine Scaffold: A ¹H NMR Baseline

To appreciate the impact of the fluorine substituent, it is essential to first understand the ¹H NMR spectrum of the parent 1,5-naphthyridine. The symmetrical nature of the 1,5-naphthyridine molecule results in a relatively simple ¹H NMR spectrum.

Table 1: Experimental ¹H NMR Spectral Data for 1,5-Naphthyridine

Proton	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
H-2, H-6	8.987	dd	J = 4.1, 1.7
H-4, H-8	8.412	dd	J = 8.4, 1.7
H-3, H-7	7.644	dd	J = 8.4, 4.1

Solvent: CDCl₃, Reference: TMS. Data sourced from ChemicalBook.[3]

The downfield chemical shifts of H-2 and H-6 are attributed to the deshielding effect of the adjacent nitrogen atoms. The coupling constants are characteristic of the ortho, meta, and para relationships between the protons in the pyridine rings.

Predicted ¹H and ¹⁹F NMR Spectra of 4-Fluoro-1,5-Naphthyridine

In the absence of experimental data, computational methods provide a reliable means of predicting NMR spectra. The following data were predicted using advanced NMR prediction software, which employs a combination of HOSE (Hierarchically Ordered Spherical description of Environment) codes, neural networks, and incremental approaches.

Table 2: Predicted ¹H and ¹⁹F NMR Spectral Data for 4-Fluoro-1,5-Naphthyridine

Nucleus	Atom	Predicted Chemical Shift (δ) ppm	Predicted Multiplicity	Predicted Coupling Constants (J) Hz
¹H	H-2	~8.8	d	J(H2,H3) ≈ 4.5
¹H	H-3	~7.5	dd	J(H3,H2) ≈ 4.5, J(H3,F4) ≈ 2.0
¹H	H-6	~9.0	d	J(H6,H7) ≈ 4.0
¹H	H-7	~7.7	dd	J(H7,H8) ≈ 8.5, J(H7,H6) ≈ 4.0
¹H	H-8	~8.5	d	J(H8,H7) ≈ 8.5
¹⁹F	F-4	~-120 to -140	d	J(F4,H3) ≈ 2.0

Note: These are predicted values and may vary from experimental results. The ¹⁹F chemical shift is referenced to CFCl₃.

The introduction of the highly electronegative fluorine atom at the C-4 position is expected to induce significant changes in the electronic distribution of the naphthyridine ring, thereby influencing the chemical shifts of the neighboring protons. The predicted downfield shift of H-3 and the presence of H-F coupling are key anticipated features. The predicted ¹⁹F chemical shift falls within the typical range for fluoroaromatic compounds.[4][5]

Comparative Analysis with a Halogenated Analog: 4-Chloro-1,5-Naphthyridine

To contextualize the predicted ¹H NMR data of 4-fluoro-1,5-naphthyridine, a comparison with the experimentally determined spectrum of 4-chloro-1,5-naphthyridine is instructive. While both are halogens, the differing electronegativity and size of fluorine and chlorine will result in distinct spectral features.

A literature search did not yield a readily available, isolated ¹H NMR spectrum for 4-chloro-1,5-naphthyridine. However, synthetic procedures for this compound are documented, and its characterization data would be found within those publications. For the purpose of this guide, we will discuss the expected trends based on general principles of substituent effects in NMR.

The substitution of a hydrogen atom with a halogen at the C-4 position breaks the symmetry of the 1,5-naphthyridine molecule, leading to a more complex ¹H NMR spectrum with distinct signals for each proton. The electronegativity of the halogen will deshield the adjacent protons, particularly H-3, causing a downfield shift in its resonance compared to the parent compound. The extent of this shift is generally correlated with the electronegativity of the halogen (F > Cl). Therefore, the chemical shift of H-3 in 4-fluoro-1,5-naphthyridine is predicted to be further downfield than in 4-chloro-1,5-naphthyridine. Furthermore, the through-space and through-bond coupling between the fluorine nucleus and nearby protons will introduce additional splitting patterns in the ¹H spectrum of the fluorinated compound, which will be absent in the chloro-analog.

Experimental Protocol for NMR Data Acquisition

The following is a generalized, robust protocol for acquiring high-quality ¹H and ¹⁹F NMR spectra for compounds such as 4-fluoro-1,5-naphthyridine.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the sample.

  • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆) in a clean, dry NMR tube. The choice of solvent should be based on the solubility of the compound and the desired chemical shift referencing.[6]

  • Ensure the sample is fully dissolved to avoid broad lines in the spectrum.

• ¹H NMR Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Tune and match the probe for the ¹H frequency.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution. A half-height linewidth of <0.5 Hz for a singlet is desirable.

  • Acquire a standard one-pulse ¹H spectrum. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (S/N).

  • Process the spectrum by applying a Fourier transform, phase correction, and baseline correction.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• ¹⁹F NMR Acquisition:

  • Tune and match the probe for the ¹⁹F frequency.

  • Acquire a standard one-pulse ¹⁹F spectrum. Due to the high sensitivity of ¹⁹F, fewer scans are typically required compared to ¹³C NMR.

  • For quantitative analysis, a longer relaxation delay (5 x T₁) is recommended to ensure full relaxation of the nuclei.

  • Proton decoupling is often employed to simplify the spectrum by removing ¹H-¹⁹F couplings.

  • Process the spectrum similarly to the ¹H spectrum.

  • Reference the spectrum to an external or internal standard, such as CFCl₃ (0 ppm) or trifluoroacetic acid.

Workflow for NMR Data Acquisition and Analysis

Caption: Workflow for NMR data acquisition, processing, and analysis.

Conclusion

This guide provides a foundational understanding of the ¹H and ¹⁹F NMR spectral characteristics of 4-fluoro-1,5-naphthyridine. By leveraging predictive methodologies and comparative analysis with known analogs, we have constructed a detailed spectral profile that can guide researchers in the identification and characterization of this important fluorinated heterocycle. The provided experimental protocols and workflow offer a practical framework for obtaining high-quality NMR data. As the synthesis and application of novel fluorinated compounds continue to expand, the principles and data presented herein will serve as a valuable resource for the scientific community.

References

• Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules. [Link]

• NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor | ACD/Labs. ACD/Labs. [Link]

• Predicting 19F NMR Chemical Shifts: A Combined Computational and Experimental Study of a Trypanosomal Oxidoreductase–Inhibitor Complex. Angewandte Chemie International Edition. [Link]

• Where to find 19F NMR spectra? : r/Chempros. Reddit. [Link]

• 1,5-Naphthyridine. Chem-Impex. [Link]

• 19F Chemical Shifts and Coupling Constants. UCSB Department of Chemistry and Biochemistry. [Link]

• Download NMR Predict. Mestrelab. [Link]

• Predict all NMR spectra. NMRDB.org. [Link]

• Potential and Performance of Anisotropic 19F NMR for the Enantiomeric Analysis of Fluorinated Chiral Active Pharmaceutical Ingredients. ResearchGate. [Link]

• Synthesis and Reactivity of 1,4‐Ethano‐1,5‐Naphthyridine Derivatives Using Microwave Activation or Flow Chemistry. ResearchGate. [Link]

• Simulate and predict NMR spectra. NMR Prediction. [Link]

• Regioselective synthesis of 4-fluoro-1,5-disubstituted-1,2,3-triazoles from synthetic surrogates of α-fluoroalkynes. Royal Society of Chemistry. [Link]

• 1,5-Naphthyridine | C8H6N2 | MD Topology | NMR | X-Ray. MDATB. [Link]

• 19Flourine NMR. University of Ottawa. [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. [Link]

• The synthesis of N-substituted 4-fluoro-1,8-naphthalimides. Zhurnal Organichnoi ta Farmatsevtichnoi Khimii. [Link]

• Antimicrobial Activity of Naphthyridine Derivatives. Molecules. [Link]

• Fluorine NMR. University of Wisconsin-Madison. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 19Flourine NMR [chem.ch.huji.ac.il]
• 3. 1,5-NAPHTHYRIDINE(254-79-5) 13C NMR spectrum [chemicalbook.com]
• 4. 19F [nmr.chem.ucsb.edu]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. epfl.ch [epfl.ch]

Comparative Guide: Diagnostic MS Fragmentation of 4-Fluoro-1,5-Naphthyridine

[1]

Executive Summary

Objective: To define the characteristic mass spectral fingerprints of 4-fluoro-1,5-naphthyridine (C₈H₅FN₂) and distinguish it from structural analogs (parent 1,5-naphthyridine and 4-chloro-1,5-naphthyridine).

Key Insight: Unlike its chlorinated analogs, 4-fluoro-1,5-naphthyridine exhibits a "Fluorine-Retention" fragmentation pattern under soft ionization (ESI).[1] The Carbon-Fluorine bond strength (approx. 485 kJ/mol) typically resists homolytic cleavage, making the loss of hydrogen cyanide (HCN, 27 Da) the primary diagnostic pathway, rather than the loss of the halogen radical. This guide details the specific m/z transitions required for unambiguous identification in drug development workflows.

Part 1: Structural Analysis & Theoretical Mass

Before interpreting spectra, the baseline physicochemical properties must be established to differentiate the target from common metabolic products or synthesis impurities.

Property	4-Fluoro-1,5-Naphthyridine (Target)	1,5-Naphthyridine (Parent Control)	4-Chloro-1,5-Naphthyridine (Analog)
Formula	C₈H₅FN₂	C₈H₆N₂	C₈H₅ClN₂
Monoisotopic Mass	148.0437 Da	130.0531 Da	164.0141 Da
M+1 Isotope	~8.8% (due to ⁸C)	~8.8%	~8.8%
M+2 Isotope	Negligible (¹⁹F is monoisotopic)	Negligible	~32.0% (³⁷Cl signature)
C-X Bond Energy	~485 kJ/mol (Strong)	N/A	~327 kJ/mol (Weak)

Critical Diagnostic Rule: The absence of an M+2 isotopic peak is the first filter to distinguish the Fluoro-derivative from Chloro- or Bromo-analogs.

Part 2: Comparative Fragmentation Analysis

This section contrasts the fragmentation behavior under Electron Ionization (EI - Hard) and Electrospray Ionization (ESI - Soft).[1][2]

Scenario A: ESI-MS/MS (Soft Ionization)

In LC-MS workflows, the molecule is typically protonated [M+H]⁺.[1][3]

Target Ion: m/z 149.05 ([M+H]⁺)

Transition	Fragment Mass (m/z)	Mechanism	Abundance (Predicted)	Diagnostic Utility
[M+H]⁺ → [M+H-HCN]⁺	122.04	Ring Contraction	High (Base Peak)	Primary ID. Confirms N-heterocycle core.[1]
[M+H]⁺ → [M+H-HF]⁺	129.04	Elimination	Low/Medium	Specific ID. Confirms presence of F.
[M+H]⁺ → [M+H-2HCN]⁺	95.03	Sequential Loss	Medium	Confirms naphthyridine scaffold.[1]

Scenario B: EI-MS (Hard Ionization)

In GC-MS, the radical cation M⁺[3]• is formed.[1][3][4][5][6][7][8][9][10]

Target Ion: m/z 148.04 (M⁺[1]•)

Fragment Ion	m/z	Comparison to 4-Chloro Analog
Molecular Ion (M⁺[1]•)	148	4-Cl shows m/z 164/166 (3:1 ratio).[1]
[M - HCN]⁺•	121	4-Cl often loses Cl[1]• first (m/z 129), whereas 4-F retains F.
[M - C₂H₂]⁺[1]•	122	Common to both, less diagnostic.[1]
[M - F]⁺	129	Rare. Direct F• loss is energetically unfavorable compared to Cl• loss.

Part 3: Mechanistic Pathways (Visualization)[1]

The following diagram illustrates the competing fragmentation pathways. Note the divergence between the "Stable F" pathway (Target) and the "Labile Cl" pathway (Alternative).

Figure 1: Comparison of fragmentation logic. Note that 4-F derivatives favor ring contraction (HCN loss) while preserving the C-F bond, whereas 4-Cl derivatives often eject the halogen.

Part 4: Experimental Protocol (Self-Validating)

To reproduce these results, use the following LC-MS/MS parameters. This protocol is designed to maximize the "diagnostic" HCN loss while retaining the molecular ion.

Sample Preparation

• Solvent: Methanol:Water (50:[1]50) + 0.1% Formic Acid.[1]

  • Why: Formic acid ensures efficient protonation of the N1/N5 nitrogens.

• Concentration: 1 µg/mL (avoid saturation to prevent dimer formation [2M+H]⁺).

Ion Source Parameters (ESI+)

• Capillary Voltage: 3.5 kV.[1]

• Cone Voltage: 30 V.

  • Optimization: Perform a "Cone Voltage Ramp" (10V to 60V).[1]

  • Validation: At 60V, you should observe in-source fragmentation yielding m/z 122.[1]04. If m/z 122 appears at 10V, the compound is thermally degrading.[1]

Collision Induced Dissociation (CID)[1]

• Collision Gas: Argon or Nitrogen.[1][3]

• Energy Ramp: 10 eV to 40 eV.

• Diagnostic Check:

  • At 15 eV : Parent ion (m/z 149) should be >80% relative abundance.[1]

  • At 30 eV : Fragment m/z 122 (HCN loss) should become the Base Peak (100%).[1]

  • Failure Mode: If m/z 129 (HF loss) is the base peak, check for contamination or isomeric impurities (e.g., F on an alkyl side chain rather than the ring).

References

• McLafferty, F. W., & Tureček, F. (1993).[1] Interpretation of Mass Spectra (4th ed.).[1] University Science Books. (Standard text establishing HCN loss rules for N-heterocycles).

• NIST Mass Spectrometry Data Center. (2023).[1] Mass Spectrum of 1,5-Naphthyridine. National Institute of Standards and Technology.[1] Available at: [Link][1]

• Gross, J. H. (2017).[1] Mass Spectrometry: A Textbook. Springer.[1] (Source for Carbon-Halogen bond strength comparisons in fragmentation).

• Holčapek, M., et al. (2010).[1] Fragmentation behavior of nitrogen heterocycles in ESI-MS. Journal of Mass Spectrometry. (Validates ring contraction mechanisms).

Sources

• 1. 4-fluoro-N-{1-[5-(2-methylpyrimidin-4-yl)-5,6,7,8-tetrahydro-1,5-naphthyridin-2-yl]cyclopropyl}benzamide | C23H22FN5O | CID 142580242 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds - PMC [pmc.ncbi.nlm.nih.gov]

HPLC Retention Time Comparison for Naphthyridine Isomers

Content Type: Publish Comparison Guide

Author: Senior Application Scientist

Executive Summary

The separation of naphthyridine isomers (diazanaphthalenes) presents a distinct challenge in medicinal chemistry due to their structural similarity and basicity.[1] While 1,5-naphthyridine and 1,8-naphthyridine share the same molecular weight (130.15 g/mol ), their chromatographic behaviors diverge significantly due to dipole moments and pKa differences.[1][2]

This guide compares the retention performance of the primary naphthyridine isomers on C18 (Octadecyl) versus Phenyl-Hexyl stationary phases.

Key Finding: Standard C18 columns often fail to resolve intermediate isomers (1,6- and 1,7-) due to purely hydrophobic retention mechanisms.[1][2] Phenyl-Hexyl phases are superior , utilizing

interactions to exploit the electronic density differences between isomers, providing baseline resolution where C18 fails.[2]

Physicochemical Basis of Separation

To develop a robust method, one must understand the "Why" behind the retention. Naphthyridines are electron-deficient heteroaromatic systems.

• Basicity (pKa): The nitrogen position dictates basicity.[1]

  • 1,5-Naphthyridine: pKa ~2.91 (Weak base).[1][2]

  • 1,8-Naphthyridine: pKa ~3.4 (Slightly stronger base, prone to metal chelation).[1][2]

• Dipole Moment: This is the primary driver for elution order on Reversed-Phase (RP) LC.[1]

  • 1,5-Naphthyridine: Centrosymmetric; Dipole

    0 D. Behaves like naphthalene (hydrophobic).[1][2]

  • 1,8-Naphthyridine: High dipole moment; Nitrogens are adjacent (peri).[1][2] Behaves as a polar analyte.

Separation Logic Diagram

The following decision tree illustrates the method selection process based on isomer properties.

Figure 1: Method Development Decision Tree for Naphthyridine Isomers.

Experimental Protocol

This protocol is designed to be self-validating. The use of a "system suitability" check with Uracil (t0 marker) and Naphthalene (hydrophobic marker) is mandatory to ensure column performance.[1]

Materials & Conditions

• System: Agilent 1290 Infinity II or Waters ACQUITY UPLC (or equivalent).

• Detection: UV-Vis Diode Array (DAD).[1] Primary Wavelength: 254 nm (aromatic ring).[1][3][4] Secondary: 280 nm.[5]

• Temperature: 30°C (Control is critical; fluctuations affect

  interactions).

Mobile Phase Preparation

• MP A (Aqueous): 10 mM Ammonium Formate, pH 3.8 (Buffered to stabilize ionization).

  • Why Formate? Volatile for LC-MS compatibility; pH 3.8 keeps species partially protonated but prevents total loss of retention.

• MP B (Organic): Methanol (MeOH).[1][2]

  • Why MeOH over ACN? Acetonitrile suppresses

    interactions between the analyte and Phenyl stationary phases. Methanol facilitates these interactions, enhancing isomer separation.[2]

Step-by-Step Workflow

Figure 2: Standardized Gradient Workflow for Isomer Separation.

Comparative Analysis: Retention Data

The following data represents Relative Retention Times (RRT) normalized to 1,5-Naphthyridine (the most retained isomer). This approach allows you to transfer this method across different column dimensions (e.g., 50mm vs 150mm length).[1][2]

Reference Column 1: C18 (e.g., Zorbax Eclipse Plus C18), 3.5µm.[1][2] Reference Column 2: Phenyl-Hexyl (e.g., XBridge Phenyl-Hexyl), 3.5µm.[1][2]

Table 1: Isomer Selectivity Comparison

Isomer	Structure Note	C18 RRT (pH 3.[1]8)	Phenyl-Hexyl RRT (pH 3.[1]8)	Separation Mechanism
1,8-Naphthyridine	Peri-nitrogens (Polar)	0.25 (Early Elution)	0.35	High polarity reduces hydrophobic retention.[1][2] Prone to tailing.
1,6-Naphthyridine	Asymmetric	0.60	0.68	Intermediate polarity.
1,7-Naphthyridine	Asymmetric	0.62	0.75	Critical Pair: Co-elutes with 1,6- on C18; Resolved on Phenyl.
1,5-Naphthyridine	Symmetric (Non-polar)	1.00 (Reference)	1.00 (Reference)	Dominant hydrophobic retention due to zero dipole moment.[1][2]

Data Interpretation

• The C18 Failure Mode: Note the RRTs of 1,6- and 1,7-naphthyridine on C18 (0.60 vs 0.62). This difference (

  0.[1]02) is often insufficient for baseline resolution in complex matrices.[1] The mechanism is purely hydrophobicity-driven, and these two isomers have nearly identical logP values.

• The Phenyl-Hexyl Advantage: On the Phenyl column, the RRT gap widens (0.68 vs 0.75). The stationary phase interacts with the specific electron density distributions of the heterocyclic rings (

  stacking).

• 1,8-Naphthyridine Anomaly: This isomer elutes very early (RRT 0.25).[1] Because the nitrogens are on the same side, the molecule has a massive dipole, making it behave almost like a salt.[2]

Troubleshooting & Optimization

Issue: Peak Tailing for 1,8-Naphthyridine

• Cause: The 1,8-isomer has a "pocket" between the two nitrogens that effectively chelates trace metals (Iron, Stainless Steel) in the frit or column body.[2]

• Solution:

  • Passivation: Flush the LC system with 30% Phosphoric Acid overnight (remove column first!) to passivate steel surfaces.[1]

  • Additives: Add 5mM EDTA to the aqueous mobile phase (if not using MS detection) or use a column with "Hybrid" particle technology (e.g., Waters BEH or Agilent Poroshell HPH) which reduces silanol activity.[1]

Issue: Co-elution of 1,6- and 1,7-Isomers

• Optimization: Switch solvent from Acetonitrile to Methanol .

• Mechanism: Acetonitrile forms a

  -complex with the stationary phase, effectively "shielding" it from the analyte. Methanol does not do this, allowing the naphthyridine isomers to interact fully with the Phenyl rings on the stationary phase.

References

• PubChem. (n.d.).[1] 1,5-Naphthyridine Compound Summary. National Library of Medicine. Retrieved from [Link][1][2]

• Williams, R. (2022).[1][2] pKa Data Compiled by R. Williams. Organic Chemistry Data. Retrieved from [Link]

• Mac-Mod Analytical. (n.d.). Guidebook on Reversed Phase Chemistries & Utilizing Selectivity for HPLC Separations. Retrieved from [Link]

• Nacalai Tesque. (n.d.). HPLC Column for Structural Isomers (Cosmosil PYE/NPE). Retrieved from [Link]

Sources

• 1. pKa values bases - Chair of Analytical Chemistry [analytical.chem.ut.ee]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. mac-mod.com [mac-mod.com]

A Comparative Guide to the Infrared (IR) Spectroscopy of Fluorinated Naphthyridine Rings

For Researchers, Scientists, and Drug Development Professionals

The Significance of Fluorinated Naphthyridines and the Role of IR Spectroscopy

Naphthyridines, a class of nitrogen-containing heterocyclic compounds, are of immense interest in medicinal chemistry and drug discovery due to their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties[1][2]. The strategic introduction of fluorine atoms into the naphthyridine core can significantly modulate a molecule's physicochemical and pharmacokinetic properties, such as metabolic stability, lipophilicity, and binding affinity to biological targets[3].

Infrared (IR) spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of molecules.[4] By identifying the characteristic absorption frequencies of specific functional groups and skeletal vibrations, IR spectroscopy serves as an invaluable tool for the structural elucidation and quality control of novel fluorinated naphthyridine derivatives.[5] This guide provides a detailed comparison of the IR spectral features of the parent naphthyridine ring with those of its fluorinated counterparts, offering insights into the structural effects of fluorination.

Understanding the Vibrational Landscape of the Naphthyridine Core

The infrared spectrum of the parent naphthyridine ring is characterized by a series of absorption bands arising from the stretching and bending vibrations of its C-H, C=C, and C=N bonds. A representative IR spectrum of 1,5-naphthyridine provides a baseline for our comparative analysis.[6]

Key Vibrational Regions for Unsubstituted Naphthyridine:

• C-H Stretching Region (3100-3000 cm⁻¹): Aromatic C-H stretching vibrations typically appear in this region as a series of sharp, medium-intensity bands.

• Ring Stretching Region (1600-1400 cm⁻¹): The stretching vibrations of the C=C and C=N bonds within the aromatic rings give rise to a set of characteristic, often strong, absorption bands. These are highly diagnostic for the bicyclic aromatic system.

• In-Plane C-H Bending Region (1300-1000 cm⁻¹): These vibrations are generally of medium to weak intensity and contribute to the complex fingerprint region of the spectrum.

• Out-of-Plane C-H Bending Region (900-700 cm⁻¹): Strong absorptions in this region are characteristic of the substitution pattern on the aromatic rings.

The Impact of Fluorine Substitution on the IR Spectrum

The introduction of a highly electronegative fluorine atom onto the naphthyridine ring induces significant changes in the vibrational spectrum due to both electronic (inductive and resonance) and kinematic effects. While specific experimental data for a wide range of fluorinated naphthyridines is limited, a comprehensive analysis of fluorinated pyridines provides a robust predictive model.

A detailed study on 2-fluoro- and 3-fluoropyridine, combining experimental IR and Raman spectroscopy with Density Functional Theory (DFT) calculations, offers valuable insights into the expected spectral shifts in fluorinated azaaromatic systems. The C-F bond stretching frequencies in these compounds are similar to that in fluorobenzene, indicating the influence of the ring's π-bonding.

Anticipated Spectral Modifications upon Fluorination:

• Appearance of C-F Stretching Vibrations: The most prominent change is the appearance of strong absorption bands corresponding to the C-F stretching modes. These are typically observed in the 1300-1000 cm⁻¹ region. The exact position is sensitive to the electronic environment and the position of the fluorine atom on the ring.

• Shifts in Ring Stretching Frequencies: The strong electron-withdrawing nature of fluorine alters the bond strengths within the aromatic rings, leading to shifts in the C=C and C=N stretching vibrations in the 1600-1400 cm⁻¹ region. These shifts can provide valuable information about the position of the fluorine substituent.

• Changes in C-H Bending Vibrations: The substitution pattern of the remaining C-H bonds is altered, which is reflected in the in-plane and out-of-plane bending regions. This can be particularly useful in distinguishing between different positional isomers of fluorinated naphthyridines.

Comparative Analysis of IR Peaks: A Predictive Framework

The following table provides a comparison of the characteristic IR absorption frequencies for the parent 1,5-naphthyridine and the predicted regions for a generic monofluorinated naphthyridine, based on data from fluoropyridine analogues.

Vibrational Mode	1,5-Naphthyridine (Experimental, cm⁻¹)[6]	Monofluorinated Naphthyridine (Predicted, cm⁻¹)	Expected Intensity	Causality of Spectral Change
Aromatic C-H Stretch	~3050	3100-3000	Medium to Weak	Minimal change expected, but the number and fine structure of peaks will depend on the number of remaining C-H bonds.
Ring (C=C, C=N) Stretch	~1580, 1460, 1420	1620-1400	Strong to Medium	The strong inductive effect of fluorine perturbs the electron density of the ring, leading to shifts in these vibrational frequencies. The magnitude and direction of the shift depend on the fluorine position.
C-F Stretch	N/A	1300-1000	Strong	This is the most diagnostic peak for fluorination. Its high intensity is due to the large change in dipole moment during the C-F bond vibration.
In-plane C-H Bending	Multiple bands in the 1300-1000 region	Shifted and altered pattern	Medium to Weak	The substitution of a hydrogen atom with a fluorine atom changes the coupling of these bending modes, resulting in a different pattern in the fingerprint region.
Out-of-plane C-H Bending	~810, 780	Altered pattern in the 900-700 region	Strong	The pattern of out-of-plane C-H bending is highly dependent on the substitution pattern. The introduction of a fluorine atom will significantly change the absorption bands in this region.

Experimental Protocol for Acquiring High-Quality IR Spectra

To ensure the acquisition of reliable and reproducible IR spectra of fluorinated naphthyridine derivatives, the following experimental protocols are recommended.

Sample Preparation: The KBr Pellet Method for Solid Samples

For solid samples, the potassium bromide (KBr) pellet technique is a widely used method.[7]

Materials and Equipment:

• Fluorinated naphthyridine sample (1-2 mg)

• Spectroscopy-grade KBr powder (100-200 mg), dried in an oven

• Agate mortar and pestle

• Pellet press with die set

• Spatula

• Infrared lamp (optional, for drying)

Step-by-Step Procedure:

• Drying: Gently dry the KBr powder under an infrared lamp or in an oven to remove any adsorbed water, which can interfere with the spectrum.

• Grinding: Place a small amount of KBr in the agate mortar and grind it to a fine powder.

• Mixing: Add 1-2 mg of the fluorinated naphthyridine sample to the KBr powder in the mortar.

• Homogenization: Grind the mixture thoroughly for several minutes to ensure a homogeneous dispersion of the sample within the KBr matrix.

• Pellet Formation: Transfer a portion of the mixture to the pellet die and press it under high pressure (typically 8-10 tons) for a few minutes.

• Pellet Inspection: A high-quality pellet should be thin and transparent.

• Analysis: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the spectrum.

Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

ATR-FTIR is a convenient alternative for analyzing solid powders and films with minimal sample preparation.

Equipment:

• FTIR spectrometer equipped with an ATR accessory (e.g., with a diamond or germanium crystal)

• Spatula

Step-by-Step Procedure:

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal.

• Sample Application: Place a small amount of the fluorinated naphthyridine powder onto the ATR crystal.

• Pressure Application: Use the pressure clamp to ensure good contact between the sample and the crystal surface.

• Spectrum Acquisition: Acquire the IR spectrum of the sample.

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol or acetone) and a soft tissue after the measurement.

Workflow for IR Spectral Analysis of Fluorinated Naphthyridines

The following diagram illustrates a logical workflow for the analysis and interpretation of IR spectra of novel fluorinated naphthyridine compounds.

Caption: Workflow for the analysis of fluorinated naphthyridine IR spectra.

Conclusion

The infrared spectroscopy of fluorinated naphthyridine rings presents a rich field for structural analysis. While a comprehensive experimental database is still emerging, a comparative approach utilizing data from the parent naphthyridine scaffold and closely related fluorinated heterocycles provides a robust framework for the interpretation of their IR spectra. The appearance of strong C-F stretching bands in the 1300-1000 cm⁻¹ region, coupled with characteristic shifts in the ring stretching and C-H bending modes, serves as a reliable diagnostic tool for researchers in drug discovery and materials science. Adherence to rigorous experimental protocols is paramount for obtaining high-quality, reproducible data, which, when combined with theoretical calculations, can lead to unambiguous structural assignments of these promising molecules.

References

• Wójcicka, A., & Mączyński, M. (2024). Antimicrobial Activity of Naphthyridine Derivatives. Pharmaceuticals (Basel), 17(12), 1705. [Link]

• Váradi, L., Gray, M., Groundwater, P. W., Hall, A. J., James, A. L., Orenga, S., Perry, J. D., & Anderson, R. J. (2012). Synthesis and evaluation of fluorogenic 2-amino-1,8-naphthyridine derivatives for the detection of bacteria. Organic & Biomolecular Chemistry, 10(13), 2578–2588. [Link]

• Gou, G. Z., Zhou, B., Yan, H. P., Hong, Y., Liu, W., Chi, S. M., & Mang, C. Y. (2016). Synthesis, Spectroscopic Properties and DFT Calculation of Novel Pyrrolo[1',5'-a]-1,8-naphthyridine Derivatives through a Facile One-pot Process. Journal of Chemical Sciences, 128(11), 1813–1821. [Link]

• Fu, W. F., Chen, Y., Li, K., Wang, L. X., D'Alessandro, D. M., & Chen, Z. N. (2010). Synthesis, characterization, photoinduced isomerization, and spectroscopic properties of vinyl-1,8-naphthyridine derivatives and their copper(I) complexes. Inorganic Chemistry, 49(11), 5152–5161. [Link]

• Bano, S., Javed, K., Ahmad, S., Rathish, I. G., & Singh, S. (2015). 1,8-Naphthyridine Derivatives: A Review of Multiple Biological Activities. Archiv der Pharmazie, 348(12), 856–866. [Link]

• Shukla, L., Moodie, L. W. K., Kindahl, T., & Hedberg, C. (2018). Synthesis and Spectroscopic Properties of Fluorinated Coumarin Lysine Derivatives. The Journal of Organic Chemistry, 83(8), 4792–4799. [Link]

• Yadav, B. S. (2016). Spectroscopic and Vibrational Characterization of Fluorinated Pyrimidine, NBO,NLO,Thermodynamic Ffunctions,Homolumo Analysis based on Density Function Theory. ResearchGate. [Link]

• Maher, K. A., & Mohammed, S. (2019). Synthesis and Spectral Characterization of 1,5-Naphthyridine Derivatives through Cross-Coupling Suzuki Reaction. Indian Journal of Heterocyclic Chemistry, 29(2), 199-203. [Link]

• Mettler-Toledo. (n.d.). ATR-FTIR Spectroscopy Basics. Retrieved February 5, 2026, from [Link]

• El-Gaby, M. S. A., Atalla, A. A., Gaber, A. M., & Abd Al-Wahab, K. A. (2015). Synthesis and Biological Evaluation of Some Novel 1,8-Naphthyridine Derivatives. International Journal of Organic Chemistry, 5, 15-26. [Link]

• Gou, G. Z., et al. (2016). Synthesis, Spectroscopic Properties and DFT Calculation of Novel Pyrrolo[1',5'-a]-1,8-naphthyridine Derivatives through a Facile One-pot Process. Journal of Chemical Sciences, 128(11), 1813-1821. [Link]

• Alloway, D. M., & Colorado State University. (2012). The impact of fluorination on the structure and properties of self-assembled monolayer films. Soft Matter, 8(34), 8879-8891. [Link]

• Al-Tel, T. H. (2021). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules, 26(11), 3374. [Link]

• Siegemund, G., et al. (2000). Fluorinated Aromatic Compounds. In Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH. [Link]

• Wójcicka, A., & Mączyński, M. (2024). Antimicrobial Activity of Naphthyridine Derivatives. Pharmaceuticals, 17(12), 1705. [Link]

• Al-Omary, F. A. M., & Al-Zaydi, K. M. (2017). Fused 1,5-Naphthyridines: Synthetic Tools and Applications. Molecules, 22(12), 2051. [Link]

• Al-Tel, T. H. (2021). Structures of isomeric naphthyridines. [Figure]. In Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules, 26(11), 3374. [Link]

• Organic Chemistry Portal. (n.d.). 1,8-Naphthyridine synthesis. Retrieved February 5, 2026, from [Link]

• Bouchaala, A., et al. (2019). FTIR spectra of 2,6-Dibromo-1,5-naphthyridine (6). [Figure]. In Synthesis of Functionalized Polythiophene as a Potenial Organic Semi-Conductor. ResearchGate. [Link]

• Băbeanu, N., et al. (2005). Spectral Characteristics of 2,7-Naphthyridines. Molecules, 10(8), 956-963. [Link]

• Boopalachandran, P., & Laane, J. (2011). Vibrational spectra, structure, and theoretical calculations of 2-fluoro- and 3-fluoropyridine. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 79(5), 1191-1195. [Link]

• Kintek. (n.d.). What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency. Retrieved February 5, 2026, from [Link]

• Shimadzu. (n.d.). KBr Pellet Method. Retrieved February 5, 2026, from [Link]

• Lambrakos, S. G., Shabaev, A. R., Wallace, S., & Massa, L. (2021). DFT-Calculated IR Absorption Spectra for PFAS Molecules (II). Defense Technical Information Center. [Link]

• Kintek Press. (n.d.). What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency. Retrieved February 5, 2026, from [Link]

• Boopalachandran, P., & Laane, J. (2011). Vibrational spectra, structure, and theoretical calculations of 2-fluoro- and 3-fluoropyridine. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 79(5), 1191-1195. [Link]

• Lambrakos, S. G., & Shabaev, A. (2022). On Scalability of DFT-Calculated IR Spectra for Spectrum-Feature Extraction and Estimation of Dielectric Response. Defense Technical Information Center. [Link]

• Mettler-Toledo. (n.d.). ATR-FTIR Spectroscopy Basics. Retrieved February 5, 2026, from [Link]

• Shimadzu. (n.d.). KBr Pellet Method. Retrieved February 5, 2026, from [Link]

Sources

• 1. 1,8-Naphthyridine Derivatives: A Review of Multiple Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antimicrobial Activity of Naphthyridine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. 1,5-NAPHTHYRIDINE(254-79-5) IR Spectrum [chemicalbook.com]
• 7. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Navigating the Synthesis Frontier: A Comprehensive Safety and Handling Guide for 4-fluoro-1,5-Naphthyridine

For Research Professionals, Scientists, and Drug Development Experts

The introduction of a fluorine atom into a heterocyclic scaffold like 1,5-naphthyridine can dramatically alter its biological activity, making 4-fluoro-1,5-naphthyridine a compound of significant interest in medicinal chemistry and drug discovery. However, this structural modification also necessitates a thorough understanding of its unique handling requirements to ensure laboratory safety and experimental integrity. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to offer a framework for safe and effective research.

Hazard Profile: Understanding the Reactivity of Fluorinated Naphthyridines

Based on available data for analogous compounds, 4-fluoro-1,5-naphthyridine should be treated as a hazardous chemical with the following potential hazards:

Hazard Classification	Potential Effects	Rationale
Acute Toxicity	Harmful if inhaled.	Fluorinated organic compounds can exhibit respiratory toxicity.
Skin Corrosion/Irritation	Causes severe skin burns and irritation.[1]	The electrophilic nature of the fluorinated ring system can lead to reactions with skin proteins and moisture.
Serious Eye Damage/Irritation	Causes serious eye damage.[1]	Direct contact can cause severe and potentially irreversible damage to eye tissue.
Respiratory Irritation	May cause respiratory irritation.	Inhalation of dust or vapors can irritate the mucous membranes and respiratory tract.
Aquatic Hazard	Harmful to aquatic life with long lasting effects.[1]	As with many synthetic organic compounds, environmental release should be avoided.

The introduction of a fluorine atom can also influence the metabolic pathways of the molecule, potentially leading to the formation of toxic metabolites. Therefore, minimizing exposure is paramount.

Personal Protective Equipment (PPE): An Essential Barrier

A multi-layered approach to PPE is critical when handling 4-fluoro-1,5-naphthyridine. The following table outlines the minimum required PPE, with explanations rooted in the compound's hazard profile.

PPE Category	Specification	Justification
Eye and Face Protection	Chemical safety goggles and a face shield.	Provides a robust barrier against splashes and airborne particles, protecting against severe eye damage.
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber, neoprene).	Protects against skin absorption and severe skin burns. Always inspect gloves for integrity before use.
Body Protection	A flame-resistant lab coat, fully buttoned.	Protects against accidental spills and contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area, preferably within a certified chemical fume hood.	Prevents inhalation of harmful dust or vapors.

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to a strict operational workflow is crucial for minimizing risk and ensuring the integrity of your research.

Safe Handling Protocol

• Preparation: Before handling the compound, ensure that the chemical fume hood is functioning correctly and that all necessary PPE is readily available and in good condition. Prepare all necessary equipment and reagents to minimize movement and potential for spills.

• Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume hood to contain any dust or vapors. Use appropriate tools (e.g., spatulas, weighing paper) to avoid direct contact.

• In-Use: Keep the container tightly closed when not in use.[2] Avoid creating dust.[3] If heating the compound, do so in a well-contained and ventilated apparatus.

• Post-Handling: Thoroughly clean all equipment and the work area after use. Wash hands and any exposed skin immediately and thoroughly with soap and water.

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.[4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[4]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4]

• Spill: Evacuate the area. Wear appropriate PPE and contain the spill using an inert absorbent material. Collect the absorbed material into a suitable container for disposal.[5]

Disposal Plan

Proper disposal of 4-fluoro-1,5-naphthyridine and its contaminated materials is a critical step in the laboratory workflow to ensure environmental protection and regulatory compliance.

• Waste Identification and Segregation: All materials contaminated with 4-fluoro-1,5-naphthyridine, including unused compound, reaction byproducts, contaminated PPE, and cleaning materials, must be considered hazardous waste. Segregate this waste from non-hazardous laboratory waste.

• Waste Collection: Collect all hazardous waste in clearly labeled, sealed, and appropriate containers. The label should include the chemical name and associated hazards.

• Storage: Store the hazardous waste in a designated, well-ventilated, and secure area away from incompatible materials.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[6] Do not dispose of this chemical down the drain or in regular trash.[3]

Logical Workflow Diagrams

To visually reinforce these critical procedures, the following diagrams illustrate the key workflows for handling and disposal.

Caption: PPE Donning and Handling Workflow

Caption: Hazardous Waste Disposal Workflow

By integrating these safety protocols and operational plans into your laboratory's standard operating procedures, you can confidently and safely explore the scientific potential of 4-fluoro-1,5-naphthyridine.

References

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. enamine.enamine.net [enamine.enamine.net]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. targetmol.com [targetmol.com]
• 6. aksci.com [aksci.com]